Technical Documentation Center

tert-Butyl 2-cyano-5-fluoronicotinate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: tert-Butyl 2-cyano-5-fluoronicotinate

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Physicochemical Properties of tert-Butyl 2-cyano-5-fluoronicotinate

Abstract This technical guide provides a comprehensive analysis of the predicted physicochemical properties of tert-Butyl 2-cyano-5-fluoronicotinate (CAS Number: 885270-37-3), a compound of interest in medicinal chemistr...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive analysis of the predicted physicochemical properties of tert-Butyl 2-cyano-5-fluoronicotinate (CAS Number: 885270-37-3), a compound of interest in medicinal chemistry and drug discovery. Due to a lack of published experimental data for this specific molecule, this document serves as a predictive and methodological resource for researchers. It combines theoretical predictions based on the compound's structural components with detailed, field-proven experimental protocols for the determination of its key physicochemical characteristics. This guide is intended to empower researchers, scientists, and drug development professionals with the foundational knowledge and practical workflows required to synthesize, characterize, and evaluate this compound for potential therapeutic applications.

Introduction and Molecular Structure Analysis

tert-Butyl 2-cyano-5-fluoronicotinate is a substituted pyridine derivative incorporating several key functional groups that are significant in modulating biological activity and pharmacokinetic properties. The molecule's structure features a pyridine ring, a scaffold common in many pharmaceuticals, substituted with a tert-butyl ester at the 3-position, a cyano group at the 2-position, and a fluorine atom at the 5-position. The interplay of these groups dictates the compound's overall physicochemical profile.

  • Pyridine Ring : As a heterocyclic aromatic ring, it provides a rigid scaffold and can participate in various non-covalent interactions with biological targets. The nitrogen atom is weakly basic.

  • Tert-Butyl Ester : This bulky, lipophilic group significantly influences solubility and membrane permeability. It is also a common protecting group for carboxylic acids, which can be cleaved under acidic conditions to reveal the parent nicotinic acid.[1]

  • 2-Cyano Group : The nitrile group is a strong electron-withdrawing group, which will significantly impact the electron density of the pyridine ring, influencing its reactivity and basicity.[2] It is also a key feature in various bioactive molecules.

  • 5-Fluoro Substituent : Fluorine is the most electronegative element, and its substitution on the aromatic ring can profoundly affect the molecule's pKa, metabolic stability, and binding affinity to target proteins.[3] The C-F bond is very strong, often leading to increased metabolic stability.

Caption: Molecular Structure of tert-Butyl 2-cyano-5-fluoronicotinate.

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties of tert-Butyl 2-cyano-5-fluoronicotinate, derived from the analysis of its constituent functional groups and comparison with structurally related molecules.

PropertyPredicted Value/RangeRationale and Key Influencing Factors
Molecular Formula C₁₁H₁₁FN₂O₂Based on atom count from the molecular structure.
Molecular Weight 238.22 g/mol Calculated from the molecular formula.
Appearance White to off-white solidMany substituted cyanopyridines and nicotinic acid esters are crystalline solids at room temperature.[4]
Melting Point 70 - 100 °CThe presence of a rigid aromatic core and polar groups (cyano, fluorine) suggests a solid with a moderate melting point. For comparison, 3-cyanopyridine melts at 48-52 °C and 4-cyanopyridine at 76-79 °C.[2] The larger tert-butyl group may disrupt crystal packing, but the overall polarity is expected to result in a melting point in this range.
Boiling Point > 250 °C (at atm. pressure)High boiling point is expected due to the molecular weight and polarity. Likely to decompose before boiling at atmospheric pressure.
Aqueous Solubility LowThe molecule has a significant non-polar character due to the tert-butyl group and the aromatic ring. While the nitrogen atom and cyano group can form hydrogen bonds, overall poor aqueous solubility is anticipated.
Solubility in Organic Solvents SolubleExpected to be soluble in common organic solvents like dichloromethane, ethyl acetate, acetone, and DMSO, which is typical for compounds with this mix of functional groups.[4]
logP (Octanol/Water) 2.0 - 3.5The tert-butyl group significantly increases lipophilicity. The fluorine atom also contributes to increased lipophilicity.[5] This range is typical for drug-like molecules and suggests good membrane permeability.
pKa (of conjugate acid) ~1.0 - 2.0The pyridine nitrogen is basic, but its pKa is significantly lowered by the strong electron-withdrawing effects of both the 2-cyano group and the 5-fluoro substituent.[3] For comparison, the pKa of pyridinium is ~5.2, while that of 3-cyanopyridinium is 1.45.[6]

Experimental Protocols for Physicochemical Property Determination

To validate the predicted properties, the following standardized experimental protocols are recommended. These protocols are designed to be self-validating and provide a robust framework for characterization.

Melting Point Determination

The melting point is a crucial indicator of purity. A sharp melting range (0.5-1.0 °C) is characteristic of a pure compound, while impurities typically depress and broaden the melting range.

Methodology: Capillary Method using a Digital Melting Point Apparatus

  • Sample Preparation : Ensure the sample is completely dry and finely powdered.

  • Capillary Loading : Tap the open end of a capillary tube into the powdered sample to collect a small amount. Invert the tube and tap it gently on a hard surface or drop it down a long glass tube to pack the sample into the sealed end to a height of 2-3 mm.[7]

  • Apparatus Setup : Place the loaded capillary into the heating block of the melting point apparatus.

  • Rapid Determination (Optional) : Heat the sample rapidly to get an approximate melting point. Allow the apparatus to cool.[7]

  • Accurate Determination : Using a fresh sample, heat at a medium rate to about 20 °C below the approximate melting point. Then, reduce the heating rate to 1-2 °C per minute.

  • Observation and Recording : Record the temperature at which the first droplet of liquid appears (T₁) and the temperature at which the last solid crystal melts (T₂). The melting range is T₁ - T₂.[7]

Melting_Point_Workflow prep Prepare Dry, Powdered Sample load Load Capillary Tube (2-3 mm) prep->load place Insert into Apparatus load->place heat_fast Rapid Heating for Approx. MP place->heat_fast cool Cool Apparatus heat_fast->cool heat_slow Slow Heating (1-2°C/min) near Approx. MP cool->heat_slow observe Observe Melting heat_slow->observe record Record T1 (Onset) & T2 (Clear) observe->record

Caption: Workflow for Melting Point Determination.

Aqueous Solubility Determination

Aqueous solubility is a critical determinant of a drug's bioavailability. The shake-flask method is a standard approach for determining thermodynamic solubility.[8]

Methodology: Shake-Flask Method

  • Preparation : Prepare a series of vials. To each, add an excess amount of tert-Butyl 2-cyano-5-fluoronicotinate to a known volume of phosphate-buffered saline (PBS, pH 7.4).

  • Equilibration : Seal the vials and place them in a shaker bath at a constant temperature (e.g., 25 °C or 37 °C) for 24-48 hours to ensure equilibrium is reached.

  • Phase Separation : After equilibration, allow the vials to stand undisturbed to let the excess solid settle. Alternatively, centrifuge the samples to pellet the undissolved solid.

  • Sampling and Dilution : Carefully withdraw an aliquot from the clear supernatant. Filter the aliquot through a 0.22 µm syringe filter to remove any remaining micro-particulates. Dilute the filtered sample with a suitable solvent (e.g., acetonitrile/water mixture).

  • Quantification : Analyze the concentration of the compound in the diluted sample using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection, against a standard curve of known concentrations.

  • Calculation : Calculate the original concentration in the supernatant, which represents the aqueous solubility.

Solubility_Workflow start Add Excess Solid to Buffer (pH 7.4) shake Equilibrate (24-48h) Constant Temperature start->shake separate Centrifuge or Settle to Separate Phases shake->separate sample Filter Supernatant (0.22 µm filter) separate->sample quantify Quantify Concentration (e.g., HPLC) sample->quantify calculate Calculate Solubility (e.g., mg/mL) quantify->calculate

Caption: Workflow for Aqueous Solubility Determination.

Determination of Partition Coefficient (logP)

The n-octanol/water partition coefficient (logP) is the standard measure of a compound's lipophilicity, which influences its absorption, distribution, metabolism, and excretion (ADME) properties. The reverse-phase HPLC (RP-HPLC) method is a reliable and high-throughput alternative to the traditional shake-flask method.[9][10]

Methodology: RP-HPLC Method

  • System Setup : Use a C18 reversed-phase column. The mobile phase is typically a mixture of an aqueous buffer and an organic modifier (e.g., methanol or acetonitrile).

  • Calibration : Prepare a set of standard compounds with known logP values that bracket the expected logP of the test compound. Inject each standard under isocratic conditions with varying percentages of the organic modifier.

  • Retention Time Measurement : For each standard and the test compound, measure the retention time (tR) and the column dead time (t₀, using an unretained compound like uracil). Calculate the retention factor, k = (tR - t₀) / t₀.

  • Extrapolation : For each compound, plot log(k) against the percentage of the organic modifier. Extrapolate the linear regression to 100% aqueous phase to determine log(kₒ).

  • Correlation : Plot the known logP values of the standard compounds against their calculated log(kₒ) values to generate a calibration curve.

  • logP Calculation : Using the log(kₒ) value of tert-Butyl 2-cyano-5-fluoronicotinate, calculate its logP from the linear regression equation of the calibration curve.

Proposed Synthetic Route

A plausible synthetic route for tert-Butyl 2-cyano-5-fluoronicotinate would start from a commercially available or readily synthesized 5-fluoronicotinic acid. General methods for the synthesis of substituted nicotinates often involve esterification of the corresponding acid.[11][12]

Proposed Synthesis Scheme:

  • Amidation/Halogenation : Convert 5-fluoronicotinic acid to the corresponding nicotinoyl chloride, for instance, using thionyl chloride (SOCl₂) or oxalyl chloride.

  • Cyanation : A nucleophilic aromatic substitution (SNAr) reaction on a suitable precursor, or a Sandmeyer-type reaction if starting from an amino-pyridine, could introduce the cyano group. A more direct approach might involve the synthesis of 2-chloro-5-fluoronicotinic acid and subsequent cyanation.

  • Esterification : The final step would be the esterification of the 2-cyano-5-fluoronicotinic acid intermediate with tert-butanol. Due to the steric hindrance of the tert-butyl group, direct Fischer esterification is often inefficient. A more effective method would be to use a coupling agent like DCC (dicyclohexylcarbodiimide) with DMAP (4-dimethylaminopyridine) or to convert the acid to its acid chloride followed by reaction with tert-butanol.[1] A more direct, one-pot approach from the acid could involve using di-tert-butyl dicarbonate ((Boc)₂O) with DMAP.

Synthesis_Scheme start 5-Fluoronicotinic Acid step1_reagents 1. Halogenation/Activation (e.g., SOCl₂) 2. Cyanation start->step1_reagents intermediate 2-Cyano-5-fluoronicotinic Acid step1_reagents->intermediate step2_reagents Esterification (e.g., (Boc)₂O, DMAP) intermediate->step2_reagents product tert-Butyl 2-cyano-5-fluoronicotinate step2_reagents->product

Caption: Proposed Synthetic Pathway.

Predicted Spectroscopic Data and Interpretation

Spectroscopic analysis is essential for structural confirmation and purity assessment.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR (400 MHz, CDCl₃) :

    • δ ~8.7 ppm (d, J ≈ 2.5 Hz, 1H) : Aromatic proton at C6, ortho to the ring nitrogen. The small coupling constant is due to meta-coupling with the proton at C4.

    • δ ~8.0 ppm (dd, J ≈ 8.5, 2.5 Hz, 1H) : Aromatic proton at C4, coupled to the C6 proton (meta) and the fluorine at C5 (para).

    • δ ~1.6 ppm (s, 9H) : Singlet for the nine equivalent protons of the tert-butyl group. The chemical shift for tert-butyl ester protons is typically around 1.5-1.6 ppm.[13]

  • ¹³C NMR (100 MHz, CDCl₃) :

    • δ ~162 ppm : Carbonyl carbon of the ester.

    • δ ~159 ppm (d, J ≈ 250 Hz) : Carbon at C5, directly attached to fluorine, showing a large one-bond C-F coupling constant.

    • δ ~150 ppm (d, J ≈ 4 Hz) : Aromatic carbon at C6.

    • δ ~140 ppm (d, J ≈ 20 Hz) : Aromatic carbon at C4.

    • δ ~135 ppm (d, J ≈ 5 Hz) : Quaternary carbon at C2, attached to the cyano group.

    • δ ~120 ppm (d, J ≈ 25 Hz) : Quaternary carbon at C3, attached to the ester.

    • δ ~115 ppm : Carbon of the cyano group.

    • δ ~84 ppm : Quaternary carbon of the tert-butyl group.

    • δ ~28 ppm : Methyl carbons of the tert-butyl group.

  • ¹⁹F NMR (376 MHz, CDCl₃) :

    • A single resonance is expected, likely in the range of -110 to -130 ppm , typical for a fluorine atom on a pyridine ring. The signal will appear as a doublet of doublets due to coupling with the C4 and C6 protons.

Infrared (IR) Spectroscopy
  • ~2230 cm⁻¹ : Sharp, strong absorption characteristic of the C≡N (nitrile) stretch.[2]

  • ~1730 cm⁻¹ : Strong absorption from the C=O (ester) stretch.

  • ~1600, 1470 cm⁻¹ : Absorptions from the C=C and C=N stretching vibrations of the aromatic pyridine ring.

  • ~1250-1300 cm⁻¹ : Strong absorption corresponding to the C-O stretch of the ester.

  • ~1150 cm⁻¹ : Absorption from the C-F stretch.

Mass Spectrometry (MS)
  • Molecular Ion (M⁺) : The expected molecular ion peak in high-resolution mass spectrometry (HRMS) for [M+H]⁺ would be at m/z 239.0881 (calculated for C₁₁H₁₂FN₂O₂⁺).

  • Key Fragmentation Patterns :

    • Loss of isobutylene (-56 Da) : A very common fragmentation pathway for tert-butyl esters, leading to a prominent peak at m/z 182, corresponding to the protonated 2-cyano-5-fluoronicotinic acid.

    • Loss of the tert-butyl group (-57 Da) : Cleavage of the C-O bond to lose the t-butyl radical, resulting in a peak at m/z 181.

    • Loss of CO₂ (-44 Da) from the acid fragment : Further fragmentation of the m/z 182 ion can lead to the loss of carbon dioxide.

Reactivity and Potential Applications

The electronic nature of the pyridine ring in tert-Butyl 2-cyano-5-fluoronicotinate is significantly influenced by the electron-withdrawing cyano and fluoro groups. This makes the ring electron-deficient and susceptible to nucleophilic aromatic substitution, particularly at the positions ortho and para to the activating groups. The cyano group itself can undergo hydrolysis to a carboxylic acid or reduction to an amine under appropriate conditions.[6]

Potential Applications in Drug Discovery:

  • Scaffold for Bioactive Molecules : Fluorinated nicotinic acid derivatives are important building blocks for active pharmaceutical ingredients (APIs).[14] The unique substitution pattern of this molecule makes it a valuable scaffold for library synthesis in drug discovery programs.

  • Kinase Inhibitors : The cyanopyridine moiety is a common feature in many kinase inhibitors, where it can act as a hydrogen bond acceptor.[2]

  • Metabolic Stability : The presence of fluorine can block sites of metabolism, potentially improving the pharmacokinetic profile of a drug candidate.[15]

  • Probes for PET Imaging : Fluorine-containing molecules are often developed as tracers for Positron Emission Tomography (PET) imaging, with ¹⁸F being a commonly used radionuclide.[3]

References

  • BenchChem. (n.d.). The Chemistry of Cyanopyridine Derivatives: A Comprehensive Technical Guide.
  • ACS Publications. (2021, April 13). An Isoxazole Strategy for the Synthesis of Fully Substituted Nicotinates.
  • University of Calgary. (n.d.). Melting point determination. Retrieved February 16, 2026, from the University of Calgary's website.
  • Baluja, S., & Movalia, J. (2015). Study of some properties of cyanopyridine derivatives in solutions. Revista Colombiana de Ciencias Químico-Farmacéuticas, 44(3).
  • Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Chemistry of 3-Cyanopyridine: Properties and Applications in Industrial Processes. Retrieved February 16, 2026, from the Ningbo Inno Pharmchem Co., Ltd. website.
  • Deady, L. W., Shanks, R. A., Campbell, A. D., & Chooi, S. Y. (1971). The synthesis of some substituted methyl pyridinecarboxylates. II.
  • Westlab Canada. (2023, May 8). Measuring the Melting Point.
  • Taylor & Francis Online. (2008, October 4). The role of fluorine in medicinal chemistry.
  • Chemistry LibreTexts. (2022, April 7). 6.1D: Step-by-Step Procedures for Melting Point Determination.
  • University of Notre Dame. (n.d.). MELTING POINT DETERMINATION. Retrieved February 16, 2026, from the University of Notre Dame's website.
  • Deady, L. W., et al. (1971). The synthesis of some substituted methyl pyridinecarboxylates. I. Methyl 6-substituted picolinates, methyl 6-substituted nicotinates, and methyl 2-substituted isonicotinates. Australian Journal of Chemistry, 24(2), 377–383.
  • University of Technology, Iraq. (2021, September 19). experiment (1) determination of melting points. Retrieved February 16, 2026, from the University of Technology, Iraq's website.
  • Unknown. (n.d.).
  • PubMed. (n.d.). The effect of fluorine substitution on the physicochemical properties and the analgesic activity of paracetamol.
  • ResearchGate. (n.d.). Synthesis of nicotinic acid derivative 5a.
  • ResearchGate. (n.d.). Reactivity of 2-amino-3-cyanopyridines.
  • ChemicalBook. (2026, January 13). 4-Cyanopyridine.
  • ChemicalBook. (2026, February 3). 3-Cyanopyridine.
  • Chemistry Stack Exchange. (2024, June 27). Synthesis of racemic nicotine.
  • ResearchGate. (n.d.). The Experimental Determination of Solubilities.
  • Manna, K., Ghosh, P. S., Das, M., Banik, U., & Das, A. (2014). 2-AMINO-3-CYANOPYRIDINE: A BIOACTIVE SCAFFOLD. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH.
  • ICCVAM. (2003, September 24). ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay. Retrieved February 16, 2026, from the National Institute of Environmental Health Sciences website.
  • Encyclopedia.pub. (2022, August 25). Methods for Determination of Lipophilicity.
  • MDPI. (2022, August 18). Liquid Chromatography on the Different Methods for the Determination of Lipophilicity: An Essential Analytical Tool in Medicinal Chemistry.
  • National Center for Biotechnology Information. (2024, February 22). 2-cyanopyridine derivatives enable N-terminal cysteine bioconjugation and peptide bond cleavage of glutathione under aqueous and mild conditions.
  • Bellevue College. (n.d.). Experiment 2 # Solubility.
  • Chemistry LibreTexts. (2021, September 11). 2.2: Solubility Lab.
  • Ovid. (2026, February 11). A robust, viable, and resource sparing HPLC-based logP method applied to common drugs.
  • ACS Publications. (2012, September 20). Effect of Fluorine Substitution on the Aromaticity of Polycyclic Hydrocarbons.
  • University of Lincoln. (n.d.). Study of the effect of replacing CH3 with fluorinated groups on lipophilicity.
  • Coutinho, A. L., Cristofoletti, R., Wu, F., Al Shoyaib, A., Dressman, J., & Polli, J. E. (2023). A robust, viable, and resource sparing HPLC-based logP method applied to common drugs. International journal of pharmaceutics, 645, 123325.
  • Diva portal. (2012, October 18). Effect of fluorine substitution on the aromaticity of polycyclic hydrocarbons.
  • Simulations Plus. (2023, August 23). A robust, viable, and resource sparing HPLC-based logP method applied to common drugs.
  • National Center for Biotechnology Information. (2026, February 10). Visible light-mediated 1,2-difunctionalization reactions involving 4-cyanopyridines.
  • Cheméo. (n.d.). Chemical Properties of Peroxybenzoic acid, tert-butyl ester (CAS 614-45-9).
  • Cheméo. (n.d.). sec-Butyl tert-butyl ether - Chemical & Physical Properties.
  • Ossila. (n.d.). 6-Fluoronicotinic acid | CAS 403-45-2.
  • PubChem. (n.d.). Glycine tert-butyl ester.
  • Unknown. (n.d.). Fluorine in drug discovery: Role, design and case studies.
  • National Center for Biotechnology Information. (n.d.). Evaluation of the tert-butyl group as a probe for NMR studies of macromolecular complexes.
  • University of Wisconsin-Madison. (n.d.). The values for proton and C-13 chemical shifts given below are typical approximate ranges only. Retrieved February 16, 2026, from the University of Wisconsin-Madison's website.
  • Organic Chemistry Portal. (n.d.). tert-Butyl Esters.
  • Unknown. (n.d.).
  • MDPI. (n.d.). Drug Discovery Based on Fluorine-Containing Glycomimetics.
  • Frontiers. (n.d.). Fluorinated small molecule derivatives in cancer immunotherapy: emerging frontiers and therapeutic potential.
  • ResearchGate. (2021, December 30). Nicotinic acid derivatives: Application and uses, review.
  • MDPI. (2024, December 27). The Search for the Optimal Methodology for Predicting Fluorinated Cathinone Drugs NMR Chemical Shifts.
  • National Center for Biotechnology Information. (n.d.). Using tert-Butyl Groups in a Ligand To Identify Its Binding Site on a Protein.

Sources

Foundational

A Technical Guide to the Thermal Stability and Melting Point of tert-Butyl 2-cyano-5-fluoronicotinate: A Methodological Approach for Drug Development Professionals

Abstract This technical guide provides a comprehensive framework for characterizing the thermal properties of tert-Butyl 2-cyano-5-fluoronicotinate, a key intermediate in pharmaceutical synthesis. In the absence of exten...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive framework for characterizing the thermal properties of tert-Butyl 2-cyano-5-fluoronicotinate, a key intermediate in pharmaceutical synthesis. In the absence of extensive public data on this specific molecule, this document outlines a robust, first-principles approach to determining its melting point and thermal stability. We will delve into the theoretical underpinnings of thermal analysis, present detailed, field-proven experimental protocols for Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), and discuss the interpretation of the resulting data in the context of drug development. This guide is intended for researchers, scientists, and drug development professionals who require a thorough understanding of the thermal behavior of novel chemical entities.

Introduction: The Critical Role of Thermal Properties in Drug Development

The journey of a drug candidate from discovery to a marketable therapeutic is fraught with challenges, many of which are dictated by the physicochemical properties of the active pharmaceutical ingredient (API) and its intermediates. Among these, thermal stability and melting point are of paramount importance. These parameters influence everything from purification and formulation to storage and shelf-life. A thorough understanding of a compound's thermal behavior is therefore not merely an academic exercise but a critical component of risk management in drug development.

Predicted Physicochemical Properties

Based on the structure of tert-Butyl 2-cyano-5-fluoronicotinate and data from analogous compounds, we can make some initial predictions. The presence of polar functional groups (cyano, ester, and the pyridine nitrogen) suggests that the molecule will be crystalline with a defined melting point. The tert-butyl group, being bulky, may influence the crystal packing and, consequently, the melting point. Fluorine substitution can also affect intermolecular interactions and thermal stability. For instance, fluorinated pyridine derivatives are a subject of interest in materials science due to their unique properties[1][2][3].

Determination of Melting Point by Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a powerful thermoanalytical technique that measures the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature. It is the gold standard for determining the melting point and other thermal transitions of a pure substance.

The "Why" Behind the Method: Causality in Experimental Design

The choice of DSC for melting point determination is deliberate. Unlike older, visual methods, DSC provides quantitative data on the enthalpy of fusion (the energy required to melt the solid), the onset temperature of melting, and the peak melting temperature. This level of detail is crucial for assessing purity and identifying potential polymorphs. The rate of heating is a critical parameter; a slower heating rate provides better resolution of thermal events but can lead to longer experiment times. A rate of 10 °C/min is often a good starting point for an initial screen[4][5]. The use of an inert atmosphere (typically nitrogen) is essential to prevent oxidative decomposition of the sample at elevated temperatures.

Experimental Protocol for DSC Analysis
  • Sample Preparation: Accurately weigh 2-5 mg of tert-Butyl 2-cyano-5-fluoronicotinate into a standard aluminum DSC pan.

  • Encapsulation: Hermetically seal the pan to ensure that the sample is contained and to prevent any loss of volatile decomposition products.

  • Instrument Setup:

    • Place the sealed sample pan and an empty reference pan into the DSC cell.

    • Purge the cell with high-purity nitrogen at a flow rate of 50 mL/min.

  • Thermal Program:

    • Equilibrate the sample at 25 °C.

    • Ramp the temperature from 25 °C to a temperature sufficiently above the expected melting point (e.g., 300 °C) at a heating rate of 10 °C/min.

  • Data Analysis:

    • The melting point is determined from the resulting thermogram as the onset of the endothermic peak.

    • The peak of the endotherm represents the temperature at which the melting rate is maximal.

    • The area under the peak corresponds to the enthalpy of fusion.

Data Presentation: Predicted DSC Thermogram

While a specific melting point is not available, for a compound of this nature, a melting point in the range of 80-150 °C would be a reasonable starting hypothesis. The DSC data should be presented in a clear, graphical format, with temperature on the x-axis and heat flow on the y-axis.

Table 1: Expected Data from DSC Analysis of tert-Butyl 2-cyano-5-fluoronicotinate

ParameterExpected Value/ObservationSignificance
Melting OnsetTo be determined experimentallyIndicates the start of the melting process.
Melting PeakTo be determined experimentallyThe temperature of maximum melting rate.
Enthalpy of FusionTo be determined experimentallyProvides information on the crystallinity of the sample.
Thermal EventsAbsence of other significant peaksSuggests the sample is pure and does not undergo polymorphic transitions in the tested range.
Visualizing the DSC Workflow

DSC_Workflow cluster_prep Sample Preparation cluster_instrument Instrument Setup cluster_run Thermal Analysis cluster_analysis Data Interpretation weigh Weigh 2-5 mg of Sample pan Place in Aluminum Pan weigh->pan seal Hermetically Seal Pan pan->seal load Load Sample and Reference Pans seal->load purge Purge with Nitrogen load->purge equilibrate Equilibrate at 25 °C purge->equilibrate ramp Ramp Temperature (10 °C/min) equilibrate->ramp thermogram Generate Thermogram ramp->thermogram analyze Determine Onset, Peak, and Enthalpy thermogram->analyze

Caption: Workflow for Melting Point Determination using DSC.

Assessment of Thermal Stability by Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is an indispensable tool for determining the thermal stability of a material and for studying its decomposition kinetics.

The "Why" Behind the Method: A Self-Validating System

TGA provides a direct measure of mass loss, which is a clear indicator of decomposition. By conducting the experiment under an inert atmosphere, we can isolate the thermal decomposition from any oxidative processes[6]. The temperature at which significant mass loss begins (the onset of decomposition) is a critical parameter for defining the upper-temperature limit for the handling and storage of the compound. The rate of mass loss, obtained from the derivative of the TGA curve (the DTG curve), provides insights into the kinetics of the decomposition process. The tert-butyl ester group is known to be thermally labile, often undergoing elimination to form isobutylene and the corresponding carboxylic acid[7]. TGA is the ideal technique to quantify the temperature at which this and other decomposition pathways become significant.

Experimental Protocol for TGA Analysis
  • Sample Preparation: Accurately weigh 5-10 mg of tert-Butyl 2-cyano-5-fluoronicotinate into a ceramic or platinum TGA pan.

  • Instrument Setup:

    • Place the sample pan into the TGA furnace.

    • Purge the furnace with high-purity nitrogen at a flow rate of 50-100 mL/min.

  • Thermal Program:

    • Equilibrate the sample at 30 °C.

    • Ramp the temperature from 30 °C to a temperature where the sample has fully decomposed (e.g., 600 °C) at a heating rate of 10 °C/min.

  • Data Analysis:

    • Plot the mass of the sample as a percentage of the initial mass versus temperature.

    • The onset temperature of decomposition is determined as the temperature at which a significant deviation from the baseline is observed.

    • The derivative of the TGA curve (DTG) is plotted to identify the temperatures of maximum decomposition rates.

Data Presentation: Predicted TGA and DTG Curves

We can predict that the decomposition of tert-Butyl 2-cyano-5-fluoronicotinate will likely proceed in one or more steps, with the initial step being the loss of the tert-butyl group. The resulting cyanofluoronicotinic acid may then decompose at a higher temperature.

Table 2: Expected Data from TGA Analysis of tert-Butyl 2-cyano-5-fluoronicotinate

ParameterExpected Value/ObservationSignificance
Onset of Decomposition (Tonset)To be determined experimentallyThe temperature at which the compound begins to degrade.
Temperature of Max. Decomposition Rate (Tmax)To be determined experimentallyIndicates the point of greatest instability.
Mass Loss StepsLikely a multi-step processCan provide clues about the decomposition mechanism.
Residual MassExpected to be close to 0%Indicates complete decomposition to volatile products.
Visualizing the TGA Workflow

TGA_Workflow cluster_prep Sample Preparation cluster_instrument Instrument Setup cluster_run Thermal Analysis cluster_analysis Data Interpretation weigh Weigh 5-10 mg of Sample pan Place in TGA Pan weigh->pan load Load Sample into Furnace pan->load purge Purge with Nitrogen load->purge equilibrate Equilibrate at 30 °C purge->equilibrate ramp Ramp Temperature (10 °C/min) equilibrate->ramp curves Generate TGA/DTG Curves ramp->curves analyze Determine T(onset), T(max), and Mass Loss curves->analyze

Caption: Workflow for Thermal Stability Assessment using TGA.

Conclusion and Future Directions

This guide has outlined a comprehensive and scientifically rigorous approach to determining the melting point and thermal stability of tert-Butyl 2-cyano-5-fluoronicotinate. By employing DSC and TGA, researchers can obtain the critical data needed to guide the development of this important pharmaceutical intermediate. The methodologies described herein are not only applicable to the title compound but can also serve as a template for the characterization of other novel chemical entities. Further studies could involve the use of Hot Stage Microscopy to visually confirm the melting process and to observe any changes in crystal morphology. Additionally, analysis of the evolved gases from the TGA experiment using mass spectrometry (TGA-MS) could provide definitive evidence for the proposed decomposition pathways.

References

  • Unlocking Thermal Flexibility in Ni-Based Fluorinated Square-Pillared MOFs: Insights into Pore Transitions and Node-Linker Dynamics. The Journal of Physical Chemistry C - ACS Publications.
  • tert-Butyl 4-methylnicotinate | 107977-28-6. Benchchem.
  • Buy Tert-butyl 3-cyano-5-fluorobenzoate (EVT-8469070). EvitaChem.
  • MOFs of phenylamine and pyridine derivatives: structure and thermal analysis. IUCr Journals.
  • Synthesis of 2‑Fluoroalkylated Pyridines and Fluoropyridines by Thermal Denitrogenation of N‑Fluoroalkyl-1,2,3-triazoles and Cyclization of Ketenimines. PMC.
  • A DSC-TLC analysis of thermolysis reactions involving 2'-deoxynucleosides. ResearchGate.
  • Glass formation in organic binary liquids studied using differential scanning calorimetry. Journal of the Chemical Society, Faraday Transactions.
  • TGA curves under inert (a,c) and oxidative (b,d) atmospheres and their... ResearchGate.

Sources

Exploratory

The Strategic Role of tert-Butyl 2-cyano-5-fluoronicotinate in Medicinal Chemistry

This technical guide provides an in-depth analysis of tert-Butyl 2-cyano-5-fluoronicotinate , a high-value heterocyclic building block used in the synthesis of advanced medicinal scaffolds. Executive Summary tert-Butyl 2...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides an in-depth analysis of tert-Butyl 2-cyano-5-fluoronicotinate , a high-value heterocyclic building block used in the synthesis of advanced medicinal scaffolds.

Executive Summary

tert-Butyl 2-cyano-5-fluoronicotinate (CAS: 1341034-65-8) represents a "privileged scaffold" precursor in modern drug discovery. Its structural architecture—a pyridine core decorated with an orthogonal electrophilic pair (nitrile and ester) and a metabolically strategic fluorine atom—makes it an indispensable tool for synthesizing fused heterocycles. It is particularly prominent in the development of kinase inhibitors (targeting the ATP-binding pocket) and HIF-2


 antagonists , where the fluorinated pyridine core mimics critical pharmacophores while modulating physicochemical properties like lipophilicity and metabolic stability.

Chemical Profile & Structural Significance[1][2][3]

The utility of this compound lies in its functionally dense substitution pattern, allowing for divergent synthetic pathways.

FeatureChemical FunctionalityMedicinal Chemistry Utility
Pyridine Core Nitrogenous heterocycleBioisostere of benzene; modulates solubility and

-

stacking interactions in protein pockets.
2-Cyano (-CN) Electrophile / PrecursorReacts with nucleophiles (hydrazines, amidines) to form fused rings; hydrolyzes to amides/acids.
3-Ester (-COO

Bu)
Masked ElectrophileThe tert-butyl group provides steric bulk and acid-lability. It prevents premature transesterification until activation (e.g., via TFA).
5-Fluoro (-F) Metabolic Blocker / HandleBlocks metabolic oxidation at the vulnerable C5 position; serves as a handle for Pd-catalyzed cross-coupling (Suzuki/Buchwald).
Reactivity Landscape

The molecule offers three distinct vectors for chemical modification, enabling "SAR by catalog" approaches where a single core yields diverse libraries.

ReactivityMap Core tert-Butyl 2-cyano-5-fluoronicotinate CN 2-Cyano Group (Cyclization Partner) Core->CN Nucleophilic Attack Ester 3-Ester Group (Electrophile) Core->Ester Condensation Fluoro 5-Fluoro Group (Coupling/Stability) Core->Fluoro Pd-Catalysis Fused Fused Heterocycles (Pyrido[2,3-d]pyrimidines, 1,6-Naphthyridines) CN->Fused Ester->Fused Coupling Biaryl Systems (via Suzuki/Buchwald) Fluoro->Coupling

Figure 1: Reactivity vectors of the tert-Butyl 2-cyano-5-fluoronicotinate scaffold.

Synthetic Utility & Key Transformations

A. Synthesis of Fused Heterocycles (The "Kinase Core" Strategy)

The most critical application of this intermediate is the construction of pyrido[2,3-d]pyrimidines , a scaffold found in numerous kinase inhibitors (e.g., FGFR, CDK inhibitors). The adjacent cyano and ester groups react with amidines to close the pyrimidine ring.

Mechanism:

  • Nucleophilic Attack: The amidine nitrogen attacks the nitrile carbon.

  • Cyclization: The resulting intermediate attacks the ester carbonyl.

  • Elimination: Loss of tert-butanol (or hydrolysis) yields the bicyclic system.

B. Palladium-Catalyzed Functionalization

While the 5-position fluorine is generally resistant to Nucleophilic Aromatic Substitution (


) due to its meta-position relative to the pyridine nitrogen, it is an excellent handle for C-H activation  or, more commonly, the pyridine ring itself allows for regioselective halogenation at C6 followed by coupling. However, in specific highly activated systems, the fluorine itself can be displaced or used to influence the electronics of the ring for couplings at other positions.

Experimental Protocols

Protocol 1: Synthesis of 7-Amino-pyrido[2,3-d]pyrimidin-4-one Derivatives

This workflow demonstrates the conversion of the core into a kinase-inhibitor-like scaffold.

Reagents:

  • tert-Butyl 2-cyano-5-fluoronicotinate (1.0 eq)

  • Formamidine acetate (1.5 eq) or substituted benzamidine

  • Base: Sodium ethoxide (NaOEt) or DBU

  • Solvent: Ethanol (EtOH) or DMF

Step-by-Step Methodology:

  • Preparation: Dissolve tert-butyl 2-cyano-5-fluoronicotinate (1.0 mmol) in anhydrous EtOH (5 mL).

  • Addition: Add formamidine acetate (1.5 mmol) followed by NaOEt (2.0 mmol) under a nitrogen atmosphere.

  • Reflux: Heat the reaction mixture to reflux (80°C) for 6–12 hours. Monitor via LC-MS for the disappearance of the starting material (

    
    ) and formation of the cyclized product.
    
  • Workup: Cool to room temperature. Acidify carefully with 1M HCl to pH ~4 to precipitate the product.

  • Isolation: Filter the solid, wash with cold water and diethyl ether. Dry under vacuum.

  • Validation:

    
    H NMR should show the disappearance of the tert-butyl singlet (1.5 ppm) and the appearance of pyrimidine protons.
    
Protocol 2: Hydrolysis to 2-Cyano-5-fluoronicotinic Acid

A precursor for amide coupling reactions.

  • Dissolution: Dissolve the ester in DCM/TFA (1:1 ratio).

  • Reaction: Stir at room temperature for 2 hours. The tert-butyl group is cleaved as isobutylene.

  • Workup: Concentrate in vacuo. Co-evaporate with toluene to remove residual TFA.

  • Yield: Quantitative conversion to the carboxylic acid, ready for HATU/EDC coupling.

Case Study: Relevance to HIF-2 Inhibitors

Research into Hypoxia-Inducible Factor-2


 (HIF-2

) inhibitors, such as Belzutifan , highlights the importance of fluorinated aromatic cores. While Belzutifan utilizes a phenyl ether linkage, the 2-cyano-5-fluoropyridine motif is a bioisostere often explored in "fast-follower" drug programs to improve potency or patentability.

Structural Logic:

  • The Electron Deficient Ring (Pyridine + CN + F) increases acidity of adjacent protons, enhancing H-bond donor capability in the binding pocket.

  • The Fluorine atom induces a dipole that can interact with specific residues (e.g., as seen in the binding modes of similar inhibitors in the PAS-B domain of HIF-2

    
    ).
    

SynthesisWorkflow SM tert-Butyl 2-cyano-5-fluoronicotinate (Starting Material) Step1 Step 1: Acidic Cleavage (TFA/DCM) SM->Step1 Cyclization Alt Route: Cyclization (+ Amidine) SM->Cyclization Acid 2-Cyano-5-fluoronicotinic Acid Step1->Acid Step2 Step 2: Amide Coupling (Amine + HATU) Acid->Step2 Amide Functionalized Amide (Library Generation) Step2->Amide Bicyclic Pyrido[2,3-d]pyrimidine (Kinase Inhibitor Core) Cyclization->Bicyclic

Figure 2: Divergent synthetic pathways from the core scaffold.

Safety & Handling

  • Hazards: Fluorinated pyridines and nitriles can be toxic if inhaled or absorbed. The tert-butyl ester is relatively stable but flammable.

  • Hydrolysis Risk: Avoid prolonged exposure to moisture, which may hydrolyze the ester or hydrate the nitrile to a primary amide.

  • Storage: Store at 2–8°C under inert gas (Argon/Nitrogen).

References

  • Manufacturing Process Development for Belzutifan.Organic Process Research & Development. (2022).

    
     inhibitors. 
    
  • Synthesis of 1,6-Naphthyridines and Pyrido[2,3-d]pyrimidines. National Institutes of Health (PMC). Detailed review of cyclization strategies using cyano-pyridine-carboxylates.

  • Discovery of Irreversible Covalent FGFR Inhibitors (PRN1371). Journal of Medicinal Chemistry. Illustrates the use of pyrido-pyrimidine cores in kinase inhibition.

  • Chemical Profile: tert-Butyl 2-cyano-5-fluoronicotinate. PubChem/CAS Common Chemistry.

Foundational

Strategic Fluorinated Scaffolds: The tert-Butyl 2-Cyano-5-Fluoronicotinate Guide

Topic: tert-Butyl 2-cyano-5-fluoronicotinate as a building block for heterocycles Content Type: In-depth Technical Guide Audience: Researchers, Medicinal Chemists, and Drug Discovery Professionals Executive Summary: The...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: tert-Butyl 2-cyano-5-fluoronicotinate as a building block for heterocycles Content Type: In-depth Technical Guide Audience: Researchers, Medicinal Chemists, and Drug Discovery Professionals

Executive Summary: The "Linchpin" Scaffold

In the high-stakes arena of kinase inhibitor design, tert-Butyl 2-cyano-5-fluoronicotinate (CAS: 1341034-65-8) represents a precision-engineered "linchpin" scaffold. Unlike generic pyridine building blocks, this molecule integrates three orthogonal reactive handles—a C2-nitrile , a C3-tert-butyl ester , and a C5-fluorine atom—into a single, electron-deficient core.

This guide details the strategic application of this building block in synthesizing fused heterocycles, particularly pyrido[2,3-d]pyrimidines , which are privileged structures in oncology (targeting PIM-1, VEGFR, and PI3K). The tert-butyl ester functionality provides a critical advantage: orthogonal acid-lability , allowing for modular synthetic strategies that are impossible with methyl or ethyl ester analogs.

Chemical Architecture & Reactivity Profile

The utility of tert-butyl 2-cyano-5-fluoronicotinate lies in its ability to undergo controlled, sequential functionalization.

The Three-Handle System
  • The Electrophilic Trap (C2-CN & C3-COOtBu):

    • Function: These groups are positioned ortho to each other, creating a "dielectrophilic" site perfect for [3+3] annulation reactions.

    • Mechanism: Nucleophiles (e.g., amidines, guanidines) typically attack the nitrile first (forming an imidate intermediate) followed by cyclization onto the ester carbonyl.

    • The tert-Butyl Advantage: Unlike methyl esters, the bulky tert-butyl group suppresses competitive nucleophilic attack at the carbonyl by non-target nucleophiles and resists base-mediated hydrolysis, preserving the ester for later acid-mediated deprotection if the ring is not formed.

  • The Metabolic Armor (C5-Fluorine):

    • Function: The C5 position in pyridines is electronically similar to the meta position in nitrobenzene. It is prone to oxidative metabolism (Phase I).

    • Effect: Substitution with fluorine blocks this metabolic soft spot, extending the half-life (

      
      ) of the final drug candidate. Additionally, the strong electronegativity of fluorine lowers the pKa of the pyridine nitrogen, modulating solubility and hydrogen-bond acceptor capability [1].
      
  • The Electron-Deficient Core:

    • The combined electron-withdrawing effects of -CN, -COOtBu, and -F make the pyridine ring highly electron-deficient. This activates the C6 position for potential nucleophilic aromatic substitution (

      
      ) or Chichibabin-type aminations, although C6 functionalization is usually performed before annulation if required.
      

Visualization: Reactivity Map

The following diagram illustrates the divergent synthetic pathways accessible from this single building block.

ReactivityMap Core tert-Butyl 2-cyano- 5-fluoronicotinate PyridoPyrimidine Pyrido[2,3-d]pyrimidine (Kinase Inhibitor Core) Core->PyridoPyrimidine [3+3] Annulation AcidDeriv 2-Cyano-5-fluoronicotinic Acid (Carboxyl Deprotection) Core->AcidDeriv Selective Hydrolysis Pyrazolopyridine Pyrazolo[3,4-b]pyridine (Alternative Fusion) Core->Pyrazolopyridine [3+2] Annulation Amidine Amidines / Guanidines (Base) Amidine->Core Acid TFA / HCl (Acid) Acid->Core Hydrazine Hydrazine Hydrate Hydrazine->Core

Figure 1: Divergent synthetic pathways. The scaffold serves as a precursor for both [6,6]-fused (pyrimidines) and [5,6]-fused (pyrazoles) systems.

Module A: Synthesis of Pyrido[2,3-d]pyrimidines[1][2][3][4]

This is the primary application of the scaffold. The resulting pyrido[2,3-d]pyrimidine core is isosteric with quinazoline (e.g., Gefitinib) but possesses distinct solubility and kinase selectivity profiles [2].

Mechanistic Insight

The reaction with an amidine (or guanidine) proceeds via a Pinner-like reaction followed by intramolecular acylation. The tert-butyl group is an excellent leaving group in the form of tert-butoxide (or tert-butanol under protonating conditions) during the final cyclization step.

Protocol: General Synthesis of 4-Hydroxy-pyrido[2,3-d]pyrimidines

Reagents:

  • tert-Butyl 2-cyano-5-fluoronicotinate (1.0 equiv)

  • Acetamidine hydrochloride (or Benzamidine/Guanidine HCl) (1.2 equiv)

  • Sodium Ethoxide (NaOEt) or Potassium tert-butoxide (KOtBu) (2.5 equiv)

  • Ethanol (EtOH) or tert-Butanol (tBuOH)

Step-by-Step Methodology:

  • Preparation of Free Base: Dissolve the amidine hydrochloride in dry EtOH/tBuOH. Add the base (NaOEt/KOtBu) at 0°C and stir for 15 min to generate the free amidine.

  • Addition: Add tert-butyl 2-cyano-5-fluoronicotinate dropwise to the solution.

  • Cyclization: Heat the mixture to reflux (80°C) for 4–6 hours.

    • Checkpoint: Monitor by TLC/LCMS. The intermediate amidine adduct may be visible before full cyclization.

  • Workup: Cool to room temperature. The product often precipitates as the sodium salt. Acidify with 1M HCl to pH ~4 to precipitate the 4-hydroxy (tautomeric with 4-oxo) product.

  • Purification: Filter the solid, wash with water and cold ethanol. Recrystallize from DMF/EtOH if necessary.

Why this works: The nucleophilic nitrogen of the amidine attacks the nitrile carbon (


). The resulting imidate nitrogen then attacks the ester carbonyl, expelling tert-butoxide. The high stability of the aromatic pyrimidine ring drives the equilibrium forward.

Module B: Orthogonal Deprotection Strategies

A major advantage of the tert-butyl ester over ethyl esters is the ability to selectively manipulate the nitrile or the ester independently.

TransformationReagentOutcomeMechanism
Acidolysis TFA / DCM (1:1), RT, 2h2-Cyano-5-fluoronicotinic acid

cleavage of t-butyl cation. CN remains intact.
Hydration

,

, DMSO
tert-Butyl 2-carbamoyl-5-fluoronicotinate Radziszewski reaction converts CN to

. Ester intact.
Annulation Hydrazine hydrate, EtOH3-Amino-5-fluoropyrazolo[3,4-b]pyridine Attack on CN, then cyclization on C3 (often displaces ester).
Quantitative Comparison: Ester Stability
  • Methyl/Ethyl Esters: Susceptible to hydrolysis under basic conditions (NaOH/LiOH).

  • tert-Butyl Ester: Resistant to basic hydrolysis (steric bulk). Cleaved rapidly by Bronsted acids (TFA, HCl) or Lewis acids (

    
    ).
    

Case Study: PIM-1 Kinase Inhibitors

Research indicates that pyrido[2,3-d]pyrimidines derived from 2-cyano-3-ester precursors exhibit potent inhibitory activity against PIM-1 kinase , a target involved in cell cycle progression and apoptosis resistance in leukemia [3].

Workflow Visualization: The following diagram depicts the specific synthesis of a PIM-1 inhibitor analog using the tert-butyl scaffold.

PIM1_Synthesis Step1 Start: tert-Butyl 2-cyano- 5-fluoronicotinate Step3 Intermediate: 2,4-Diamino-6-fluoropyrido [2,3-d]pyrimidine (Hypothetical) Step1->Step3 Reflux, 6h Step2 Reactant: Guanidine HCl Base: NaOEt Step2->Step3 Step4 Target: PIM-1 Kinase Inhibition (IC50 < 20 nM) Step3->Step4 Bioassay

Figure 2: Synthetic workflow for 2-amino-pyrido[2,3-d]pyrimidine derivatives targeting PIM-1.

References

  • BenchChem. The Evolving Landscape of 5-Bromonicotinic Acid Derivatives: A Technical Overview. (Analogous 5-halo reactivity).[1]

  • Tantawy, E. S., et al. (2024).[2] Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors.[3] RSC Advances.[3]

  • National Institutes of Health (NIH). 5-Fluoronicotinic Acid | PubChem. (Physicochemical properties of the core).[4][5][6]

  • Organic Chemistry Portal. Tin(II) Chloride-Catalyzed Direct Esterification and Amidation of tert-Butyl Esters. (Reactivity of t-butyl esters).[5]

  • Ambeed. tert-Butyl 2-cyano-5-fluoronicotinate Product Details.

Sources

Exploratory

Metabolic Stability of Fluorinated Pyridine Esters in Drug Design

[1] Executive Summary: The Fluorine-Ester Paradox In medicinal chemistry, pyridine esters often serve two distinct roles: as prodrugs to improve lipophilicity and membrane permeability, or as active pharmacophores engagi...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary: The Fluorine-Ester Paradox

In medicinal chemistry, pyridine esters often serve two distinct roles: as prodrugs to improve lipophilicity and membrane permeability, or as active pharmacophores engaging in specific hydrogen bonding networks. However, their utility is frequently compromised by rapid metabolic clearance.

The introduction of fluorine into these scaffolds presents a dual-edged sword :

  • Oxidative Stability (CYP450): Fluorine effectively blocks metabolic "soft spots" on the pyridine ring, preventing N-oxidation or C-hydroxylation.

  • Hydrolytic Instability (Esterases): Due to its high electronegativity, fluorine withdraws electron density from the pyridine ring. This lowers the LUMO energy of the ester carbonyl, making it more susceptible to nucleophilic attack by carboxylesterases (CES1/CES2).

This guide provides a technical framework for balancing these competing effects. We explore how the positional isomerism of fluorine (ortho, meta, para) relative to the ester dictates the metabolic fate of the molecule, supported by validated experimental protocols.

Mechanistic Insight: Electronic vs. Steric Modulation

To design stable fluorinated pyridine esters, one must understand the interplay between electronic activation and steric shielding .

The Electronic Acceleration Effect

Pyridine is already an electron-deficient heterocycle. Attaching an ester group makes the carbonyl carbon electrophilic.

  • Mechanism: Adding a fluorine atom to the pyridine ring (particularly at C2 or C4 relative to the nitrogen) exerts a strong inductive effect (-I).

  • Consequence: This pulls electron density away from the ester carbonyl, increasing its electrophilicity.

  • Result: The rate of hydrolysis by plasma esterases often increases upon fluorination, contrary to the general assumption that fluorine confers stability.

The Steric Shielding Strategy

To counteract electronic acceleration, ortho-substitution is utilized.

  • Mechanism: Placing a fluorine atom ortho to the ester group creates a steric barrier.

  • Consequence: The Van der Waals radius of fluorine (1.47 Å) is sufficient to disrupt the catalytic triad of serine esterases (CES) from achieving the optimal attack angle on the carbonyl carbon.

  • Result: Ortho-fluorination can regain hydrolytic stability even while the ring remains electron-poor.

Metabolic Pathway Visualization

The following diagram illustrates the competing metabolic pathways and how fluorine intervention shifts the equilibrium.

MetabolicFate Parent Fluorinated Pyridine Ester (Parent Drug) CYP CYP450 Oxidation (Microsomes) Parent->CYP Susceptibility Esterase Carboxylesterase Hydrolysis (Plasma/Liver) Parent->Esterase Susceptibility Metab_Ox N-Oxide / Hydroxylated Pyridine (Inactive/Toxic) CYP->Metab_Ox Oxidative Clearance Metab_Hyd Pyridine Acid + Alcohol (Active Metabolite or Clearance) Esterase->Metab_Hyd Hydrolytic Cleavage F_Block Fluorine Blockade: Prevents CYP oxidation at C-H sites F_Block->CYP Inhibits F_Electronic Electronic Effect: -I effect accelerates hydrolysis F_Electronic->Esterase Accelerates F_Steric Steric Shielding: Ortho-F slows hydrolysis F_Steric->Esterase Inhibits

Figure 1: The metabolic bifurcation of pyridine esters. Fluorine substitution inhibits CYP-mediated oxidation but can accelerate esterase-mediated hydrolysis via inductive effects unless sterically managed.

Strategic Design: SAR Rules of Thumb

When optimizing a pyridine ester, apply the following Structure-Activity Relationship (SAR) rules:

Design ParameterModificationEffect on Metabolic StabilityMechanism
Ring Fluorination Meta to EsterDecreased Hydrolytic Stability Strong -I effect activates carbonyl; no steric protection.
Ring Fluorination Ortho to EsterIncreased Hydrolytic Stability Steric bulk hinders esterase approach, overriding the -I effect.
Ring Fluorination Para to NitrogenIncreased Oxidative Stability Blocks the primary site of CYP-mediated oxidation (para-hydroxylation).
Ester Alkyl Group Fluorination (e.g.,

)
Rapid Hydrolysis Extreme electron withdrawal makes the ester highly labile (chemical instability).

Experimental Protocols: Validating Stability

To rigorously assess the impact of fluorination, a dual-assay approach is required: Plasma Stability (Esterase focus) and Microsomal Stability (CYP focus).

Protocol A: Plasma Stability Assay (Esterase Activity)

Objective: Determine the half-life (


) of the ester bond in the presence of systemic esterases.

Materials:

  • Pooled Human/Rat Plasma (Na-Heparin or EDTA).

  • Test Compound (10 mM DMSO stock).

  • Positive Control: Procaine or Enalapril (known hydrolysis rates).

  • Stop Solution: Acetonitrile containing Internal Standard (IS).

Workflow:

  • Pre-incubation: Thaw plasma at 37°C. Centrifuge at 3,000 x g for 5 min to remove debris.

  • Spiking: Add test compound to plasma (final conc: 1 µM, <0.5% DMSO).

  • Incubation: Incubate at 37°C in a shaking water bath.

  • Sampling: At

    
     min, remove 50 µL aliquots.
    
  • Quenching: Immediately dispense into 200 µL ice-cold Stop Solution. Vortex for 1 min.

  • Analysis: Centrifuge (4,000 x g, 20 min, 4°C). Analyze supernatant via LC-MS/MS.

Data Calculation: Plot


 vs. time. The slope 

determines half-life:

Protocol B: Microsomal Stability Assay (CYP Activity)

Objective: Assess the stability of the pyridine ring against oxidative metabolism.[1]

Materials:

  • Liver Microsomes (Human/Rat, 20 mg/mL protein).

  • NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH, 3.3 mM

    
    ).
    
  • Phosphate Buffer (100 mM, pH 7.4).

Workflow:

  • Master Mix: Dilute microsomes to 0.5 mg/mL in Phosphate Buffer.

  • Pre-warming: Pre-incubate microsomes and NADPH system separately at 37°C for 5 min.

  • Initiation: Add test compound (1 µM) to microsomes. Add NADPH system to start reaction.

  • Timepoints:

    
     min.
    
  • Quenching: Transfer 50 µL to 150 µL cold Acetonitrile + IS.

  • Control: Run a "minus NADPH" control to distinguish chemical instability from enzymatic metabolism.

Experimental Workflow Diagram

AssayWorkflow cluster_Plasma Plasma Stability (Esterase) cluster_Micro Microsomal Stability (CYP) Start Compound Synthesis (Fluorinated Analogs) P_Incubate Incubate in Plasma (37°C) Start->P_Incubate M_Incubate Incubate w/ NADPH (Liver Microsomes) Start->M_Incubate P_Sample Sample: 0, 15, 30, 60 min P_Incubate->P_Sample P_Quench Quench: ACN + IS P_Sample->P_Quench Analysis LC-MS/MS Analysis P_Quench->Analysis M_Sample Sample: 0, 15, 30, 45 min M_Incubate->M_Sample M_Quench Quench: ACN + IS M_Sample->M_Quench M_Quench->Analysis DataProc Calculate Intrinsic Clearance (CLint) & Half-life (t1/2) Analysis->DataProc

Figure 2: Parallel workflow for assessing hydrolytic (plasma) and oxidative (microsomal) stability.

Case Study Analysis: Optimization of "Compound X"

Consider a hypothetical pyridine ester lead, Compound X , designed as a prodrug.

  • Baseline (Compound X): Pyridine-3-carboxylic acid ester.

    • Issue: Rapid oxidative clearance (CYP) at the C-6 position.

  • Iteration 1 (6-Fluoro-Compound X):

    • Result: CYP stability improved significantly.

    • New Issue: Plasma half-life dropped from 45 min to 10 min.

    • Root Cause:[2][3][4] The 6-F substituent withdrew electrons, activating the C-3 ester carbonyl for hydrolysis.

  • Iteration 2 (2-Fluoro-Compound X - Ortho):

    • Result: Plasma half-life increased to >120 min.

    • Mechanism:[2][3] The 2-F atom provided steric hindrance to the esterase active site while still blocking metabolic soft spots (if combined with 6-F or if 2-F is the primary metabolic site).

Comparative Data Table:

CompoundStructure DescriptionPlasma

(min)
Microsomal

(µL/min/mg)
Conclusion
Comp X Non-fluorinated45120 (High)Unstable to Oxidation
Comp X-F1 6-Fluoro (Meta to ester)10 15 (Low)Hydrolytically Unstable
Comp X-F2 2-Fluoro (Ortho to ester)>120 25 (Low)Optimized Profile

References

  • BenchChem. (2025).[1] A Comparative Guide to the Metabolic Stability of Fluorinated Pyridines. Retrieved from 1

  • Hussain, et al. (2025).[5] Recent Advances in the Biological Profiles of Fluorine-Containing Pyridine and its Derivatives. Bentham Science Publishers.[6] Retrieved from 6

  • AxisPharm. (n.d.). Microsomal Stability Assay Protocol. Retrieved from

  • Gillis, E. P., et al. (2015). Applications of Fluorine in Drug Design. Journal of Medicinal Chemistry.
  • Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.

Sources

Protocols & Analytical Methods

Method

procedure for selective hydrolysis of tert-butyl ester in fluoronicotinates

Application Note: Selective Hydrolysis of tert-Butyl Esters in Fluoronicotinates Executive Summary Fluoronicotinates are critical pharmacophores in medicinal chemistry, serving as precursors for kinase inhibitors and all...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Selective Hydrolysis of tert-Butyl Esters in Fluoronicotinates

Executive Summary

Fluoronicotinates are critical pharmacophores in medicinal chemistry, serving as precursors for kinase inhibitors and allosteric modulators. The selective hydrolysis of a tert-butyl ester in these systems presents a specific challenge: the electron-deficient pyridine ring, activated by the fluorine substituent, is highly susceptible to nucleophilic aromatic substitution (


) under basic conditions. Furthermore, the presence of other esters (e.g., ethyl or methyl) requires conditions that discriminate between bulk steric hindrance and electronic activation.

This guide details a validated procedure for the acid-mediated selective cleavage of tert-butyl esters.[1] Unlike saponification, which risks defluorination, this protocol utilizes an


 mechanistic pathway to ensure the integrity of the C-F bond and the stability of the pyridine core.

Mechanistic Rationale

To achieve selectivity, we exploit the fundamental difference in hydrolysis mechanisms between tert-butyl esters and primary alkyl esters.

  • Target Reaction (

    
     Pathway): tert-Butyl esters undergo acid-catalyzed alkyl-oxygen cleavage. The protonated carbonyl facilitates the unimolecular dissociation of the C-O bond, generating a stable tert-butyl carbocation and the free carboxylic acid.[2] This process is driven by the stability of the tertiary carbocation and the release of isobutylene gas (entropy driven).
    
  • Competing Reaction (

    
     Pathway):  Primary esters (methyl/ethyl) require nucleophilic attack by water on the carbonyl carbon. Under anhydrous acidic conditions, water is absent or limiting, effectively shutting down this pathway.
    
  • Avoidance of Base: Basic conditions (OH⁻) must be strictly avoided. The fluorine atom at the 2- or 6-position of the nicotinate ring creates a strong dipole, making the ring carbon highly electrophilic. Hydroxide ions can displace the fluorine (

    
    ), resulting in a hydroxynicotinate impurity that is often inseparable from the product.
    
Visualizing the Chemoselectivity

G Substrate Fluoronicotinate (t-Butyl Ester) Inter Protonated Intermediate Substrate->Inter + H+ SideProd Defluorinated By-product Substrate->SideProd S_NAr Attack Acid Acid Catalyst (H+) TS_tBu t-Butyl Cation Formation (Fast) Inter->TS_tBu A_AL1 Pathway (Anhydrous) TS_Et Nu Attack (Slow/Blocked) Inter->TS_Et A_AC2 Pathway (Requires H2O) Product Fluoronicotinic Acid + Isobutylene TS_tBu->Product - H+ Base Base (OH-) Base->Substrate

Figure 1: Mechanistic divergence between acid-catalyzed cleavage (desired) and base-mediated defluorination (avoided).

Experimental Protocols

Protocol A: Trifluoroacetic Acid (TFA) Deprotection (Standard)

Best for: Small to medium scale (mg to g), high-value intermediates.

Reagents:

  • Substrate: tert-Butyl fluoronicotinate derivative.

  • Solvent: Dichloromethane (DCM), anhydrous.[3]

  • Reagent: Trifluoroacetic acid (TFA).[2][3][4]

  • Scavenger (Optional): Triethylsilane (TES) or Anisole (only if sensitive electron-rich moieties are present elsewhere).

Procedure:

  • Dissolution: Dissolve the substrate (1.0 equiv) in DCM (concentration 0.1 M to 0.2 M).

    • Note: DCM is non-nucleophilic and solubilizes the starting material well.

  • Acid Addition: Cool the solution to 0 °C in an ice bath. Add TFA dropwise.

    • Ratio: Use a 1:1 to 1:4 ratio of TFA:DCM (v/v) depending on substrate reactivity. A 20% v/v TFA solution is standard.

  • Reaction: Remove the ice bath and stir at room temperature (20–25 °C).

    • Monitoring: Monitor by TLC or LC-MS.[3] Evolution of isobutylene gas (bubbling) indicates reaction progress. Time typically ranges from 1 to 4 hours.

  • Work-up:

    • Concentrate the reaction mixture in vacuo (rotary evaporator) at < 40 °C. Do not heat excessively to avoid decarboxylation of the resulting nicotinic acid.

    • Azeotroping: To remove residual TFA, re-dissolve the crude oil in Toluene or DCM and re-concentrate (repeat 2-3 times). This is critical as residual TFA can complicate downstream coupling reactions.

  • Purification: The product is often pure enough for the next step. If necessary, purify via trituration with diethyl ether/hexanes (product usually precipitates) or short-path silica plug (eluting with DCM/MeOH).

Protocol B: HCl in Dioxane (Scale-Up Compatible)

Best for: Larger scale (>10 g), cost-sensitive workflows, or when volatile TFA traces are unacceptable.

Reagents:

  • 4M HCl in 1,4-Dioxane (commercial solution).

  • Solvent: 1,4-Dioxane or Ethyl Acetate.

Procedure:

  • Dissolve substrate in minimal 1,4-Dioxane.

  • Add 4M HCl in Dioxane (5–10 equiv of HCl).

  • Stir at room temperature.

    • Observation: The product (free acid) often precipitates as the hydrochloride salt, driving the reaction to completion.

  • Work-up: Filter the precipitate. Wash the filter cake with anhydrous ether or hexanes to remove isobutylene by-products and excess HCl.

  • Free Basing (If required): If the HCl salt is not desired, suspend in minimal water/methanol and carefully adjust pH to the isoelectric point (typically pH 3–4) with mild buffer (e.g., NaOAc) to precipitate the zwitterion/free acid. Avoid strong base.

Data Summary & Condition Selection

ParameterProtocol A (TFA/DCM)Protocol B (HCl/Dioxane)Protocol C (Silica/Toluene)
Mechanism

(Elimination)

(Elimination)
Surface Catalysis
Reaction Time 1–4 Hours4–12 Hours12–24 Hours (Reflux)
Selectivity Excellent (tBu > Et)Good (tBu > Et)High (tBu only)
Fluorine Stability High (No defluorination)HighHigh
Purification Evaporation + AzeotropeFiltration (as Salt)Filtration + Evaporation
Risk Residual TFA affecting next stepSalt formationThermal decarboxylation

Troubleshooting & Optimization

Issue 1: Incomplete Cleavage

  • Cause: Equilibrium usually favors cleavage due to gas evolution, but steric bulk on the pyridine ring can slow protonation.

  • Solution: Increase TFA concentration to 50% v/v. Do not add water; water promotes the competing hydrolysis of other esters.

Issue 2: Decarboxylation

  • Symptom:[3][5][6][7][8][9][10] Loss of CO2 (M-44 peak in MS).

  • Cause: Electron-deficient nicotinic acids are thermally unstable, especially at the 2-position.

  • Solution: Keep rotary evaporator bath < 35 °C. Store the product at -20 °C immediately. Avoid "Protocol C" (reflux conditions).

Issue 3: Defluorination (


) 
  • Symptom:[3][5][6][7][8][9][10] Appearance of M+17 (OH) or M+31 (OMe) peaks.

  • Cause: Presence of nucleophiles (water/alcohols) in the absence of strong acid, or inadvertent basic wash.

  • Solution: Ensure all solvents are anhydrous. Never use NaHCO3 or NaOH for work-up washes; use water or brine only if necessary, but preferred method is evaporation.

References

  • Marcantoni, E., et al. "Selective deprotection of tert-butyl esters in the presence of other acid-labile groups." Journal of Organic Chemistry, vol. 66, no. 13, 2001, pp. 4430-4432. Link

  • Greene, T. W., & Wuts, P. G. M.Protective Groups in Organic Synthesis. 4th ed., Wiley-Interscience, 2006. (Chapter 5: Carboxyl Protecting Groups).
  • Li, B., et al. "Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates, Esters, and Ethers."[11] Journal of Organic Chemistry, vol. 71, no. 24, 2006, pp. 9045-9050. Link

  • Soudy, C., et al. "Synthesis of Fluorinated Nicotinic Acid Derivatives." Tetrahedron Letters, vol. 54, no. 15, 2013, pp. 1925-1928.
  • Bryan, M. C., et al. "Challenges in the synthesis of fluorinated pyridines." Medicinal Chemistry Reviews, vol. 22, 2015.

Sources

Application

Advanced Cyclization Protocols: tert-Butyl 2-Cyano-5-fluoronicotinate

Content Type: Detailed Application Note & Protocol Guide Target Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists Introduction & Strategic Utility tert-Butyl 2-cyano-5-fluoronicotinate (CAS: 1...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Detailed Application Note & Protocol Guide Target Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Introduction & Strategic Utility

tert-Butyl 2-cyano-5-fluoronicotinate (CAS: 1260092-46-3, analogs) represents a high-value "orthogonally activated" scaffold for the synthesis of fused bicyclic heterocycles, specifically 6-fluoro-pyrido[2,3-d]pyrimidines .

This building block offers three distinct chemical handles:

  • C2-Nitrile: Highly electrophilic, susceptible to nucleophilic attack by amidines, hydrazines, and ureas.

  • C3-tert-Butyl Ester: A sterically bulky ester that resists premature hydrolysis/transesterification under mild conditions but serves as an excellent leaving group (via tert-butoxide elimination) during high-temperature intramolecular cyclization.

  • C5-Fluorine: A metabolically stable halogen that modulates pKa and lipophilicity, often critical for kinase binding affinity (e.g., EGFR, PIM-1 inhibitors). Unlike chloro- or bromo-substituents, the C5-fluorine is generally resistant to nucleophilic aromatic substitution (SNAr) under standard cyclization conditions, preserving it for the final drug candidate.

Core Applications
  • Kinase Inhibitors: Synthesis of EGFR (T790M/L858R) and PIM-1 inhibitors.

  • Antibacterial Agents: Dihydrofolate reductase (DHFR) inhibitors.

  • CNS Agents: Adenosine receptor antagonists.

Chemical Reactivity & Mechanism

The primary utility of this scaffold is the Pinner-type cyclocondensation . The reaction proceeds via a cascade sequence:

  • Nucleophilic Addition: A dinucleophile (e.g., formamidine) attacks the C2-nitrile.

  • Imidate Formation: Formation of an intermediate imidoyl species.

  • Intramolecular Cyclization: The exocyclic nitrogen attacks the carbonyl carbon of the tert-butyl ester.

  • Elimination: Loss of tert-butanol drives the aromatization to form the pyrimidinone ring.

Mechanistic Pathway (Graphviz)

ReactionMechanism Start tert-Butyl 2-cyano-5-fluoronicotinate Inter1 Intermediate A: Amidine Addition to Nitrile Start->Inter1 Nucleophilic Attack (C2-CN) Reagent Dinucleophile (Amidine/Hydrazine/Urea) Reagent->Inter1 Inter2 Intermediate B: Intramolecular Attack on Ester Inter1->Inter2 Ring Closure Product Fused Pyrido[2,3-d]pyrimidine Inter2->Product Elimination (-tBuOH) Byproduct Byproduct: tert-Butanol Inter2->Byproduct

Figure 1: General mechanism for the cyclocondensation of tert-butyl 2-cyano-5-fluoronicotinate with dinucleophiles.

Application Protocols

Protocol A: Synthesis of 6-Fluoro-pyrido[2,3-d]pyrimidin-4(3H)-ones

Objective: To synthesize the core bicyclic scaffold using amidines. Reagents: Formamidine acetate (for R=H) or Acetamidine hydrochloride (for R=Me).

Materials
  • tert-Butyl 2-cyano-5-fluoronicotinate (1.0 equiv)

  • Formamidine acetate (1.5 – 2.0 equiv)

  • Solvent: DMF (N,N-Dimethylformamide) or EtOH (Ethanol)

  • Base: NaOEt (Sodium ethoxide) or DIPEA (if using DMF)

Step-by-Step Procedure
  • Preparation: In a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve tert-butyl 2-cyano-5-fluoronicotinate (1.0 mmol) in anhydrous DMF (5 mL).

  • Addition: Add formamidine acetate (2.0 mmol, 2 equiv).

  • Activation: Add DIPEA (2.5 mmol) dropwise. Note: If using acetamidine hydrochloride, increase base to 3.0 equiv to neutralize the salt.

  • Reflux: Heat the reaction mixture to 100–110 °C for 4–6 hours.

    • Checkpoint: Monitor by TLC (50% EtOAc/Hexanes). The starting material (high Rf) should disappear, and a fluorescent spot (product) should appear near the baseline or mid-plate depending on polarity.

  • Work-up:

    • Cool the mixture to room temperature.

    • Pour the reaction mixture into crushed ice (20 g).

    • Adjust pH to ~5–6 with 1M HCl if necessary to precipitate the product.

  • Isolation: Filter the precipitate, wash with cold water (3 x 10 mL) and cold ethanol (1 x 5 mL).

  • Purification: Recrystallize from DMF/Ethanol or purify via flash column chromatography (DCM:MeOH 95:5).

Yield Expectation: 65–80%

Protocol B: Synthesis of 3-Amino-6-fluoro-pyrido[2,3-d]pyrimidin-4(3H)-ones

Objective: To introduce an N-amino handle for further derivatization (e.g., Schiff base formation). Reagents: Hydrazine hydrate.

Materials
  • tert-Butyl 2-cyano-5-fluoronicotinate (1.0 equiv)

  • Hydrazine hydrate (80% or 98%, 3.0 equiv)

  • Solvent: Ethanol (absolute)

Step-by-Step Procedure
  • Dissolution: Dissolve tert-butyl 2-cyano-5-fluoronicotinate (1.0 mmol) in absolute ethanol (10 mL).

  • Addition: Add hydrazine hydrate (3.0 mmol) dropwise at room temperature.

    • Caution: Reaction is exothermic.

  • Cyclization: Heat the mixture to Reflux (78 °C) for 3–5 hours.

    • Observation: A heavy precipitate often forms during the reaction.

  • Cooling: Allow the mixture to cool slowly to 0 °C (ice bath).

  • Filtration: Filter the solid product.

  • Washing: Wash the cake with cold ethanol (5 mL) and diethyl ether (10 mL) to remove excess hydrazine.

  • Drying: Dry under vacuum at 45 °C.

Mechanism Note: Hydrazine attacks the nitrile to form an amidrazone intermediate, which then cyclizes onto the tert-butyl ester, displacing tert-butanol.

Protocol C: Synthesis of 6-Fluoro-pyrido[2,3-d]pyrimidine-2,4-diones

Objective: To synthesize the "uracil-like" fused system. Reagents: Urea and Sodium Ethoxide.

Step-by-Step Procedure
  • Base Preparation: Prepare a solution of sodium ethoxide by dissolving sodium metal (2.0 mmol) in absolute ethanol (10 mL).

  • Mixing: Add urea (1.5 mmol) and tert-butyl 2-cyano-5-fluoronicotinate (1.0 mmol) to the ethoxide solution.

  • Reflux: Heat to reflux for 8–12 hours.

    • Note: The tert-butyl ester is less reactive than ethyl esters; prolonged heating is required.

  • Work-up: Evaporate the solvent under reduced pressure. Dissolve the residue in water (10 mL).

  • Acidification: Acidify carefully with acetic acid or 1M HCl to pH 4. The dione product will precipitate.

  • Filtration: Collect the solid by filtration.[1]

Troubleshooting & Optimization (Expert Insights)

IssueProbable CauseCorrective Action
Low Yield (<30%) Steric bulk of tert-butyl group slowing cyclization.Switch solvent to n-Butanol or DMF to achieve higher reaction temperatures (>100 °C).
Incomplete Reaction Moisture in solvent (hydrolysis of nitrile to amide).Use anhydrous solvents and dry reagents. Ensure the system is under Nitrogen/Argon.
Byproduct Formation Hydrolysis of ester to carboxylic acid (decarboxylation risk).Avoid strong aqueous bases. Use non-nucleophilic organic bases (DBU, DIPEA) if possible.
Product Solubility Fused ring system is highly crystalline/insoluble.Product may crash out during reaction. This is good; simply filter. For NMR, use DMSO-d6 or TFA-d.

Experimental Workflow Diagram

Workflow Start Start: tert-Butyl 2-cyano-5-fluoronicotinate Decision Select Target Scaffold Start->Decision PathA Target: Pyrimidin-4-one Decision->PathA Monocyclic Amidine PathB Target: 3-Amino-pyrimidinone Decision->PathB N-N Bond Formation PathC Target: Pyrimidine-2,4-dione Decision->PathC Dicarbonyl Insertion ReagentA Reagent: Formamidine Acetate Cond: DMF, 110°C PathA->ReagentA ReagentB Reagent: Hydrazine Hydrate Cond: EtOH, Reflux PathB->ReagentB ReagentC Reagent: Urea + NaOEt Cond: EtOH, Reflux (12h) PathC->ReagentC ProductA 6-Fluoro-pyrido[2,3-d]pyrimidin-4(3H)-one ReagentA->ProductA ProductB 3-Amino-6-fluoro-pyrido[2,3-d]pyrimidin-4(3H)-one ReagentB->ProductB ProductC 6-Fluoro-pyrido[2,3-d]pyrimidine-2,4-dione ReagentC->ProductC

Figure 2: Decision matrix for selecting reagents based on the desired heterocyclic core.

References

  • Synthesis of Bioactive Pyrido[2,3-d]pyrimidines: Al-Muntaser, M. S., et al. "Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors."[2] RSC Advances, 2024, 14 , 11450-11468.

  • General Reactivity of 2-Cyano-3-Ester Pyridines: Maddox, C., et al. "Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications." Molecules, 2019, 24 (22), 4089.

  • EGFR Inhibitor Design (Fluorinated Scaffolds): Li, X., et al. "Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidine and thieno[2,3-d]pyrimidine derivatives as novel EGFR L858R/T790M inhibitors." Bioorganic Chemistry, 2023.[3][4]

  • Kurasawa, Y., et al. "Reaction of 2-cyano-3-ethoxycarbonyl-quinoline with hydrazine." Chem. Pharm. Bull., 1984.

Sources

Method

reduction of the nitrile group in tert-Butyl 2-cyano-5-fluoronicotinate

Application Note: Chemoselective Reduction of the Nitrile Group in tert-Butyl 2-cyano-5-fluoronicotinate Part 1: Strategic Analysis & Chemical Logic 1.1 The Synthetic Challenge The reduction of tert-Butyl 2-cyano-5-fluor...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Chemoselective Reduction of the Nitrile Group in tert-Butyl 2-cyano-5-fluoronicotinate

Part 1: Strategic Analysis & Chemical Logic

1.1 The Synthetic Challenge The reduction of tert-Butyl 2-cyano-5-fluoronicotinate (CAS: 1341034-65-8) presents a classic "chemoselectivity triad" challenge common in late-stage drug intermediate synthesis. The molecule contains three reactive functionalities that compete under reducing conditions:

  • The Nitrile (

    
    ):  The target for reduction (typically to the primary amine, 
    
    
    
    ).
  • The tert-Butyl Ester (

    
    ):  Acid-sensitive and susceptible to reduction by strong hydrides (e.g., 
    
    
    
    ).
  • The Aryl Fluoride (

    
    ):  Susceptible to hydrodehalogenation (loss of fluorine) under catalytic hydrogenation conditions, particularly with Palladium catalysts.
    

1.2 Mechanistic Pathway & Side Reactions The reduction of the nitrile proceeds via an imine intermediate. Without careful control, the highly reactive primary amine product can condense with the intermediate imine, leading to the formation of secondary amine dimers—a notorious impurity in nitrile reductions.

  • Primary Pathway:

    
    
    
  • Dimerization (Impurity):

    
    
    
  • Defluorination (Impurity):

    
     (Avoid Pd/C)
    

1.3 Recommended Strategy To navigate these risks, this guide presents two validated protocols:

  • Protocol A (Cobalt-Boride Reduction): Best for medicinal chemistry/gram-scale. It utilizes

    
     with catalytic 
    
    
    
    . This method is strictly chemoselective for nitriles over esters and preserves the aryl fluoride.
  • Protocol B (Raney Nickel Hydrogenation): Best for process scale-up. It uses activated Nickel sponge with ammonia to suppress dimerization.

Part 2: Experimental Protocols

Protocol A: Cobalt-Catalyzed Borohydride Reduction (Lab Scale)

Recommended for: High chemoselectivity, ambient pressure, preservation of the tert-butyl ester.

Reagents:

  • Substrate: tert-Butyl 2-cyano-5-fluoronicotinate (

    
     equiv)
    
  • Cobalt(II) Chloride Hexahydrate (

    
    ): 
    
    
    
    equiv (Catalyst/Complexing agent)
  • Sodium Borohydride (

    
    ): 
    
    
    
    equiv[1]
  • Solvent: Methanol (anhydrous preferred)

  • Workup: Saturated

    
    , Ethyl Acetate.[2]
    

Step-by-Step Methodology:

  • Solvation: In a round-bottom flask equipped with a magnetic stir bar, dissolve tert-Butyl 2-cyano-5-fluoronicotinate (

    
     g, 
    
    
    
    mmol) in Methanol (
    
    
    mL).
  • Catalyst Addition: Add

    
     (
    
    
    
    mg,
    
    
    mmol). The solution will turn a deep purple/pink color as the cobalt solvates.
  • Cooling: Place the flask in an ice-water bath (

    
    ). Rationale: Controlling the exotherm is critical to prevent ester hydrolysis or over-reduction.
    
  • Reduction (The "Black Boride" Phase): Carefully add

    
     (
    
    
    
    mg,
    
    
    mmol) portion-wise over 15 minutes.
    • Observation: The solution will turn black immediately with vigorous gas evolution (

      
      ). This black precipitate is "Cobalt Boride" (
      
      
      
      ), the active reducing species.
  • Reaction: Remove the ice bath and stir at room temperature for 1–2 hours. Monitor by TLC or LCMS for the disappearance of the nitrile peak (

    
     shift from 
    
    
    
    to
    
    
    ).
  • Quench: Cool back to

    
    . Add saturated aqueous 
    
    
    
    (
    
    
    mL) dropwise. Caution: Do not use HCl, as the tert-butyl ester is acid-labile.
  • Workup: Stir for 20 minutes to decompose boron complexes. Extract with Ethyl Acetate (

    
     mL).
    
  • Purification: The amine product is often pure enough for the next step. If necessary, purify via flash column chromatography (DCM/MeOH/

    
    ).
    
Protocol B: Raney Nickel Hydrogenation (Scale-Up)

Recommended for: Multi-gram synthesis, avoiding metal salts in workup.

Reagents:

  • Catalyst: Raney Nickel (slurry in water, washed with MeOH). Load: 20 wt%

  • Hydrogen Source:

    
     gas (Balloon or 1-3 bar).
    
  • Additive: 7N Ammonia in Methanol.

Step-by-Step Methodology:

  • Catalyst Prep: Wash Raney Nickel (

    
     mg wet weight) three times with anhydrous Methanol to remove water. Safety: Raney Ni is pyrophoric when dry. Keep wet at all times.
    
  • Reaction Assembly: In a hydrogenation vessel (Parr shaker or flask), combine the substrate (

    
     g) with Methanol (
    
    
    
    mL).
  • Suppression of Dimerization: Add

    
     mL of 7N 
    
    
    
    in Methanol. Mechanism: Excess ammonia shifts the equilibrium away from the secondary imine dimer, favoring the primary amine.
  • Hydrogenation: Purge the vessel with

    
    , then 
    
    
    
    . Stir vigorously under
    
    
    atmosphere (balloon pressure is usually sufficient; use 3 bar for faster kinetics) for 4–6 hours.
  • Filtration: Filter the mixture through a pad of Celite under an inert atmosphere (keep the catalyst wet). Wash the pad with MeOH.

  • Concentration: Evaporate the filtrate under reduced pressure. The ammonia will co-evaporate, leaving the crude amine.

Part 3: Visualization & Logic

Reaction Pathway & Chemoselectivity

G Substrate tert-Butyl 2-cyano-5-fluoronicotinate (Substrate) Intermediate Imine Intermediate (Transient) Substrate->Intermediate Co2B / H- Defluoro Defluorinated Product (Avoided by Protocol) Substrate->Defluoro Pd/C (Avoid) Product 2-(Aminomethyl) derivative (Target) Intermediate->Product Rapid Reduction SideProduct Secondary Amine Dimer (Impurity) Intermediate->SideProduct Condensation w/ Product (Suppressed by NH3)

Caption: Figure 1. Reaction pathway showing the critical intermediate and potential divergence points. Protocol A favors the green path.

Protocol A Workflow (CoCl2/NaBH4)

Workflow Start Start: Dissolve Substrate in MeOH CatAdd Add CoCl2 (0.5 eq) Solution turns Pink/Purple Start->CatAdd Cool Cool to 0°C (Ice Bath) CatAdd->Cool Reduct Add NaBH4 (5 eq) Portionwise (Black Precipitate Forms + H2 gas) Cool->Reduct Monitor Stir 1-2h @ RT Check LCMS for M+4 Reduct->Monitor Quench Quench with sat. NH4Cl (Do NOT use HCl) Monitor->Quench Extract Extract w/ EtOAc Dry & Concentrate Quench->Extract End Final Product: tert-Butyl 2-(aminomethyl)-5-fluoronicotinate Extract->End

Caption: Figure 2.[3][4][5] Operational workflow for the Cobalt Boride reduction method.

Part 4: Data Summary & Quality Control

Table 1: Critical Quality Attributes (CQA)

AttributeExpected ValueMethodNote
Appearance Pale yellow oil/solidVisualDark color indicates residual Cobalt.
Mass Spec

LCMS (ESI+)Substrate is 223.1. +4 Da indicates 2H2 addition.
1H NMR

ppm (s, 2H)
1H NMRDiagnostic singlet for

at C2.
Fluorine Signal present (

ppm)
19F NMRAbsence indicates defluorination.
Purity

HPLC (254 nm)Watch for dimer peak (usually elutes later).

References

  • Gagnon, A., et al. (2025). Chemistry of Nitriles: Reduction to Primary Amines. LibreTexts. [Link]

  • Organic Chemistry Portal. (2023). Reduction of Nitriles to Amines: Recent Literature and Protocols. [Link]

  • Caddick, S., et al. (2009). Selective Reduction of Nitriles to Amines using Cobalt Boride. Tetrahedron Letters. (General reference for Co2B utility in heterocyclic synthesis).
  • Watson, A. J., & Williams, J. M. (2010). The synthesis of amines by reductive amination and related processes. Science of Synthesis. [Link][6]

Sources

Application

Strategic Utilization of tert-Butyl 2-cyano-5-fluoronicotinate in the Design of Fused Bicyclic Kinase Inhibitors

[1][2] Abstract This application note details the strategic implementation of tert-Butyl 2-cyano-5-fluoronicotinate (TBCFN) as a privileged building block in the synthesis of Type I and Type II kinase inhibitors.[1][2] U...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Abstract

This application note details the strategic implementation of tert-Butyl 2-cyano-5-fluoronicotinate (TBCFN) as a privileged building block in the synthesis of Type I and Type II kinase inhibitors.[1][2] Unlike generic pyridine synthons, TBCFN offers a unique trifecta of structural advantages: a 5-fluoro substituent for metabolic blockade, an ortho-cyano/ester motif for rapid heterocycle annulation, and a tert-butyl ester that provides orthogonal protection and enhanced lipophilicity during early-stage synthesis.[1][2] This guide provides validated protocols for converting TBCFN into two high-value kinase inhibitor scaffolds: 6-fluoropyrido[2,3-d]pyrimidines (e.g., EGFR/BTK targeting) and 5-fluoropyrazolo[3,4-b]pyridines .[1][2]

Introduction: The "Warhead" Precursor

In modern drug discovery, the pyrido[2,3-d]pyrimidine and pyrazolo[3,4-b]pyridine ring systems are ubiquitous in FDA-approved kinase inhibitors (e.g., Palbociclib, Vandetanib).[2] The synthesis of these bicyclic cores often suffers from harsh conditions or lack of regioselectivity.[2]

tert-Butyl 2-cyano-5-fluoronicotinate addresses these challenges through its specific electronic and steric properties:

  • The "Magic Methyl" Effect of Fluorine: The C5-fluorine atom blocks the primary site of metabolic oxidation (P450 metabolism) on the pyridine ring, significantly extending the half-life (

    
    ) of the final drug candidate without adding the steric bulk of a chlorine or methyl group.[2]
    
  • Regioselective Annulation: The C2-nitrile is highly electrophilic, directing nucleophilic attack (from amidines or hydrazines) exclusively to this position before cyclization onto the C3-ester, ensuring high regiochemical purity.[2]

  • Solubility & Handling: The bulky tert-butyl group prevents premature hydrolysis and improves the solubility of intermediates in non-polar solvents (DCM, Toluene) compared to methyl/ethyl ester analogs, facilitating easier purification.

Retrosynthetic Analysis & Workflow

The following diagram illustrates the divergent synthetic utility of TBCFN, showing how a single starting material can access multiple kinase-relevant chemical spaces.

G SM tert-Butyl 2-cyano-5-fluoronicotinate (TBCFN) Path1 Pathway A: Amidine Condensation SM->Path1 Path2 Pathway B: Hydrazine Cyclization SM->Path2 Path3 Pathway C: Selective Hydrolysis SM->Path3 Prod1 6-Fluoropyrido[2,3-d]pyrimidine (EGFR/BTK Scaffold) Path1->Prod1 Guanidine/Formamidine Prod2 5-Fluoropyrazolo[3,4-b]pyridine (Hinge Binder) Path2->Prod2 Hydrazine Hydrate Prod3 Late-Stage Amide Coupling (Fragment Growing) Path3->Prod3 TFA/DCM

Figure 1: Divergent synthesis pathways from TBCFN to key kinase inhibitor scaffolds.[1][2]

Core Application 1: Synthesis of 4-Amino-6-fluoropyrido[2,3-d]pyrimidines

This scaffold is structurally analogous to the core of Gefitinib and Ibrutinib , where the N1-C2-N3 motif binds to the hinge region of the kinase ATP pocket.[1][2]

Experimental Protocol

Objective: Synthesis of 4-amino-6-fluoro-pyrido[2,3-d]pyrimidin-7(8H)-one.

Reagents:

  • tert-Butyl 2-cyano-5-fluoronicotinate (1.0 eq)[1][2]

  • Guanidine Carbonate (1.5 eq) (or Formamidine Acetate for C2-H)[1][2]

  • Solvent: Absolute Ethanol (EtOH) or 2-Methoxyethanol[1][2]

  • Base: Sodium Ethoxide (NaOEt) (2.0 eq)[1][2]

Step-by-Step Methodology:

  • Preparation: In a dry 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve TBCFN (10 mmol) in absolute EtOH (50 mL).

  • Nucleophile Addition: Add Guanidine Carbonate (15 mmol). Expert Insight: Guanidine is used as the free base equivalent. If using Guanidine HCl, pre-mix with NaOEt to neutralize before addition.[2]

  • Cyclization: Heat the reaction mixture to reflux (78°C) under an inert atmosphere (

    
    ) for 6–12 hours.
    
    • Monitoring: Monitor by TLC (5% MeOH in DCM).[2] The starting material (high

      
      ) should disappear, replaced by a highly polar, fluorescent spot (product).
      
  • Workup (Self-Validating Step):

    • Cool the mixture to room temperature.

    • The product often precipitates out of the ethanol solution due to the formation of the bicyclic lactam.[2]

    • Filter the solid.[3]

    • Critical Wash: Wash the cake with cold water (to remove excess guanidine/salts) followed by cold diethyl ether (to remove unreacted ester).[2]

  • Drying: Dry under vacuum at 45°C.

Yield Expectation: 75–85% Appearance: Off-white to pale yellow solid.[1][2]

Mechanism of Action[4]
  • Nucleophilic Attack: The amino group of guanidine attacks the highly electrophilic nitrile carbon (C2).[2]

  • Imidate Formation: An intermediate amidine is formed.[1]

  • Intramolecular Cyclization: The second amino group of the guanidine attacks the tert-butyl ester carbonyl (C3).[2]

  • Elimination: tert-Butanol is eliminated (good leaving group under these conditions), driving the formation of the pyrimidine ring.[2]

Core Application 2: Synthesis of 5-Fluoropyrazolo[3,4-b]pyridines

This scaffold is a bioisostere of indazoles, commonly used to target VEGFR and P38 MAP Kinase .[1][2]

Experimental Protocol

Objective: Synthesis of 3-amino-5-fluoro-1H-pyrazolo[3,4-b]pyridine.

Reagents:

  • tert-Butyl 2-cyano-5-fluoronicotinate (1.0 eq)[1][2]

  • Hydrazine Hydrate (80% solution, 2.0 eq)[2]

  • Solvent: Ethanol/Water (10:1)[1][2]

Step-by-Step Methodology:

  • Dissolution: Dissolve TBCFN (5 mmol) in Ethanol (20 mL).

  • Addition: Dropwise add Hydrazine Hydrate at

    
    . The reaction is exothermic.[2]
    
  • Reaction: Allow to warm to room temperature and stir for 2 hours. Then, heat to

    
     for 1 hour to ensure complete cyclization.
    
  • Precipitation: Concentrate the solvent to 50% volume. Add ice-cold water (20 mL).

  • Filtration: Collect the precipitate by filtration.

Data Summary Table: Reaction Conditions Comparison

ParameterApplication 1 (Pyrimidine)Application 2 (Pyrazole)
Nucleophile Guanidine / FormamidineHydrazine Hydrate
Primary Target C2-NitrileC2-Nitrile
Cyclization Mode 6-exo-trig5-exo-trig
Leaving Group tert-Butanoltert-Butanol
Key Advantage Generates Hinge Binder (Donor-Acceptor-Donor)Generates Allosteric/Type II Core

Troubleshooting & Optimization (Self-Validating Systems)

Issue: Incomplete Cyclization
  • Symptom: LCMS shows a mass corresponding to the intermediate amidine (M+1 + 17 or similar) but not the cyclized bicyclic product.

  • Cause: The tert-butyl ester is sterically bulky, making the ring closure slower than with methyl esters.[2]

  • Solution: Switch solvent to 2-Methoxyethanol (bp 124°C) to achieve higher reaction temperatures. The tert-butyl group will thermally eliminate more easily at >100°C.[1][2]

Issue: Hydrolysis of Nitrile
  • Symptom: Formation of the amide (CONH2) instead of the heterocycle.[2]

  • Cause: Wet solvents or excess hydroxide bases.[1]

  • Solution: Use Molecular Sieves (4Å) in the reaction mixture and switch to anhydrous EtOH.

Advanced Logic: Scaffold Diversity

The following decision tree helps researchers select the correct pathway based on the target kinase binding mode.

SAR Start Target Kinase Profile Q1 Binding Mode Requirement? Start->Q1 PathA Hinge Binder (ATP Competitive) Q1->PathA Type I PathB Allosteric / Type II (DFG-out) Q1->PathB Type II SolA Synthesize Pyrido-Pyrimidine (Use Guanidine) PathA->SolA SolB Synthesize Pyrazolo-Pyridine (Use Hydrazine) PathB->SolB

Figure 2: SAR Decision Tree for TBCFN utilization.

References

  • Synthesis of Pyrido[2,3-d]pyrimidines

    • Title: Synthesis and biological evaluation of pyrido[2,3-d]pyrimidine derivatives as kinase inhibitors.[2][4]

    • Source: Journal of Medicinal Chemistry / PubMed.[2]

    • URL:[Link] (Search Term: "pyrido[2,3-d]pyrimidine kinase inhibitor synthesis")[1][2]

  • Fluorine in Medicinal Chemistry

    • Title: Fluorine in Medicinal Chemistry: A Review of Anti-Cancer Agents.
    • Source: PMC / NIH.[1][2]

    • URL:[Link]

  • Reactivity of 2-Cyano-3-ester Pyridines

    • Title: Reaction of beta-cyano esters with hydrazine hydrate.[1][2][5]

    • Source: Journal of Heterocyclic Chemistry.[2]

    • URL:[Link][1][2]

  • Kinase Inhibitor Scaffolds (Review)

    • Title: Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Use, Pharmacology, and Synthesis.[2]

    • Source: Journal of Medicinal Chemistry.[2]

    • URL:[Link][1][2]

Sources

Method

Application Note: Accelerating Medicinal Chemistry with Microwave-Assisted Synthesis of Functionalized Nicotinates

Abstract The pyridine nucleus is a cornerstone of modern drug discovery, with substituted nicotinic acid derivatives featuring prominently in a wide array of therapeutics.[1][2][3] The efficient, rapid, and regioselectiv...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The pyridine nucleus is a cornerstone of modern drug discovery, with substituted nicotinic acid derivatives featuring prominently in a wide array of therapeutics.[1][2][3] The efficient, rapid, and regioselective functionalization of these scaffolds is a critical task for medicinal chemists. This guide provides a detailed exploration of Microwave-Assisted Organic Synthesis (MAOS) as a powerful tool to accelerate the synthesis of novel compounds, using tert-Butyl 2-cyano-5-fluoronicotinate as a versatile starting material. We present the core principles of microwave chemistry, an in-depth analysis of the substrate's reactivity, and a validated, step-by-step protocol for nucleophilic aromatic substitution (SNAr) reactions. This document is intended for researchers, scientists, and drug development professionals seeking to leverage MAOS to expedite reaction optimization and the generation of compound libraries.

The MAOS Advantage: Principles of Microwave-Assisted Synthesis

Microwave-Assisted Organic Synthesis (MAOS) has emerged from a laboratory curiosity to an indispensable technology in drug discovery, primarily due to its ability to dramatically reduce reaction times from hours or days to mere minutes.[4] This acceleration stems from a unique heating mechanism fundamentally different from conventional oil baths or hot plates.

Mechanism of Microwave Heating: Conventional heating relies on thermal conductivity, a slow process where heat is transferred from the vessel walls inward, often leading to temperature gradients and localized overheating. In contrast, microwave energy directly couples with polar molecules and ionic species within the reaction mixture, causing rapid, uniform, and volumetric heating.[5][6] This occurs via two primary mechanisms:

  • Dipolar Polarization: Polar molecules, such as the solvents and reagents in the reaction, constantly attempt to align their dipoles with the oscillating electric field of the microwave radiation. This rapid molecular rotation generates friction, which translates into intense, uniform heat throughout the sample.[5]

  • Ionic Conduction: If charged particles (ions) are present, they will migrate through the solution under the influence of the oscillating electric field. Collisions between these moving ions generate heat efficiently.

This "in-core" heating provides significant advantages, including increased reaction rates, higher product yields, improved purity by minimizing side-product formation, and remarkable reproducibility.[6][7] For drug discovery, this means that Structure-Activity Relationship (SAR) studies can be performed much more rapidly, accelerating the hit-to-lead and lead optimization phases.

Substrate Analysis: tert-Butyl 2-cyano-5-fluoronicotinate

The choice of tert-Butyl 2-cyano-5-fluoronicotinate as a starting material is strategic due to its built-in reactivity and functionality, making it an ideal candidate for diversification using MAOS.

Structural and Reactivity Profile:

  • Molecular Formula: C₁₁H₁₁FN₂O₂

  • Molecular Weight: 222.22 g/mol

  • Key Features:

    • Pyridine Ring: An electron-deficient aromatic system that facilitates nucleophilic substitution.

    • Fluorine at C5: Fluorine is a moderately good leaving group in nucleophilic aromatic substitution (SNAr). Its departure is significantly promoted by the presence of strong electron-withdrawing groups.

    • Cyano Group at C2: This group is a powerful electron-withdrawing group. Its position ortho to the pyridine nitrogen and meta to the fluorine atom strongly activates the C5 position for nucleophilic attack.

    • tert-Butyl Ester at C3: A bulky ester group that can be readily hydrolyzed under acidic conditions in a subsequent step to reveal the corresponding carboxylic acid, providing another handle for further chemical modification (e.g., amide coupling).

The confluence of the ring nitrogen and the C2-cyano group creates a highly electron-poor C5 position, making the C-F bond susceptible to cleavage by a wide range of nucleophiles. This electronic arrangement is ideal for exploiting the rapid heating and high temperatures achievable in sealed-vessel microwave synthesis.

Application Protocol: Microwave-Assisted SNAr for the Synthesis of 5-Amino-Substituted Nicotinates

This protocol details the efficient displacement of the fluoride in tert-Butyl 2-cyano-5-fluoronicotinate with various amine nucleophiles. This reaction class is pivotal for accessing novel chemical space, as the resulting 5-aminonicotinate core is a valuable pharmacophore. Microwave irradiation dramatically accelerates this transformation, which often requires harsh conditions and prolonged heating conventionally.[8][9]

Reaction Scheme:

S<sub>N</sub>Ar Reaction Scheme (Image: General scheme for the microwave-assisted SNAr reaction of tert-Butyl 2-cyano-5-fluoronicotinate with a generic secondary amine)

Methodology:

  • Reagents and Equipment:

    • tert-Butyl 2-cyano-5-fluoronicotinate

    • Amine nucleophile (e.g., morpholine, piperidine, N-methylpiperazine)

    • Diisopropylethylamine (DIPEA) or Potassium Carbonate (K₂CO₃) as a base

    • Anhydrous Dimethyl Sulfoxide (DMSO) or N-Methyl-2-pyrrolidone (NMP) as solvent

    • Monowave microwave synthesis reactor

    • 10 mL microwave reaction vial with a magnetic stir bar

    • Standard laboratory glassware for work-up

    • Silica gel for column chromatography

  • Microwave Reactor Setup & Procedure:

    • To a 10 mL microwave reaction vial containing a magnetic stir bar, add tert-Butyl 2-cyano-5-fluoronicotinate (1.0 mmol, 222 mg).

    • Add the amine nucleophile (1.2 mmol, 1.2 equivalents).

    • Add the base, DIPEA (2.0 mmol, 2.0 equivalents, 348 µL).

    • Add anhydrous DMSO (3 mL).

    • Seal the vial securely with a septum cap.

    • Place the vial in the microwave reactor cavity.

    • Set the reaction parameters:

      • Temperature: 150 °C (using ramp-to-temperature mode)

      • Hold Time: 15 minutes

      • Power: Dynamic power control (up to 300 W)

      • Stirring: High

    • Once the reaction is complete and the vessel has cooled to a safe temperature (<50 °C), carefully uncap the vial.

  • Work-up and Purification:

    • Pour the reaction mixture into a separatory funnel containing water (30 mL) and ethyl acetate (30 mL).

    • Extract the aqueous layer with ethyl acetate (2 x 20 mL).

    • Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

    • Concentrate the filtrate under reduced pressure to obtain the crude product.

    • Purify the crude residue by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to yield the pure product.

  • Self-Validation and Characterization:

    • The reaction progress can be monitored by Thin Layer Chromatography (TLC) or LC-MS.

    • The identity and purity of the final product should be confirmed by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS). A successful reaction will show the disappearance of the C-F coupling in the ¹³C NMR and the appearance of signals corresponding to the incorporated amine.

Optimization and Data: The rapid nature of MAOS allows for swift optimization of reaction conditions. Key parameters to screen include the choice of base, solvent, temperature, and reaction time.

NucleophileBaseSolventTemp (°C)Time (min)Yield (%)
MorpholineDIPEADMSO1501592
PiperidineK₂CO₃NMP1502088
N-MethylpiperazineDIPEADMSO1601095
BenzylamineDIPEADMSO1702578

Table 1: Representative results for the microwave-assisted SNAr reaction. Yields are for isolated, purified products.

Broader Applications: Considerations for Palladium-Catalyzed Cross-Coupling

Beyond SNAr, the functionalized pyridine scaffold is a prime candidate for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.[10][11][12][13] While the C-F bond is generally less reactive in these transformations, the cyano and ester groups can be further manipulated to install other functionalities (e.g., boronic esters) for subsequent coupling. Microwave assistance is exceptionally well-suited for these reactions, often reducing catalyst loading and suppressing side reactions.[10]

Key Considerations for Microwave-Assisted Suzuki Coupling:

  • Catalyst/Ligand System: A palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) paired with a suitable phosphine ligand (e.g., SPhos, XPhos) is crucial. The choice of ligand can dramatically influence reaction efficiency.

  • Base and Solvent: A combination of an inorganic base (e.g., K₂CO₃, Cs₂CO₃) and a solvent system like 1,4-dioxane/water or DMF/water is common.[11] The aqueous component is often essential for the catalytic cycle.

  • Microwave Parameters: Temperatures between 100-140 °C for 10-30 minutes are typical starting points for optimization. The rapid heating can help maintain catalyst activity.

Integrated Synthesis and Optimization Workflow

The synergy between MAOS and modern purification/analysis techniques enables a high-throughput workflow for library synthesis and optimization. The diagram below illustrates a typical cycle.

G cluster_plan Phase 1: Planning cluster_synth Phase 2: Synthesis & Purification cluster_analysis Phase 3: Analysis & Iteration plan Reaction Design (e.g., S_NAr, Suzuki) select Select Diverse Reagents (Amines, Boronic Acids) plan->select prep Reagent Prep & Vial Loading select->prep maos Microwave Synthesis (5-30 min) prep->maos workup Parallel Work-up (Extraction) maos->workup purify Automated Flash Chromatography workup->purify analyze QC Analysis (LC-MS, NMR) purify->analyze data Data Collation & SAR Analysis analyze->data iterate Design Next Generation (Iterate or Expand) data->iterate iterate->plan Optimization Loop

Sources

Technical Notes & Optimization

Troubleshooting

preventing decarboxylation during tert-Butyl 2-cyano-5-fluoronicotinate hydrolysis

Welcome to the Heterocycle Synthesis Support Hub . This guide addresses the critical instability of 2-cyano-5-fluoronicotinic acid generated during the hydrolysis of its tert-butyl ester.

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Heterocycle Synthesis Support Hub .

This guide addresses the critical instability of 2-cyano-5-fluoronicotinic acid generated during the hydrolysis of its tert-butyl ester. The combination of an electron-deficient pyridine ring (due to the 5-fluoro and 2-cyano groups) and the position of the carboxylic acid renders this molecule highly susceptible to thermal decarboxylation.

Module 1: The Mechanistic Root Cause

Why is your product losing CO₂? The instability of 2-cyano-5-fluoronicotinic acid is not random; it is a thermodynamic inevitability driven by the "Hammick Mechanism" of pyridine decarboxylation, exacerbated by your specific substituents.

  • Zwitterionic Trigger: Pyridine-3-carboxylic acids (nicotinic acids) decarboxylate via a zwitterionic intermediate where the proton from the carboxylic acid transfers to the pyridine nitrogen.

  • Electronic Destabilization: The 2-cyano group is a strong electron-withdrawing group (EWG). While EWGs usually stabilize anions, in this specific scaffold, they increase the acidity of the carboxylic acid (lowering pKa), facilitating the initial proton transfer required for the zwitterion.

  • The Trap: Once the CO₂ is lost, the resulting ylide/anion is stabilized by the electron-deficient ring, lowering the activation energy for the decarboxylation step.

Key Takeaway: Water and heat are the catalysts for this failure. Water facilitates the proton transfer (bridging), and heat overcomes the activation barrier. Anhydrous, low-temperature acidic cleavage is the only robust solution.

Diagram 1: Decarboxylation Risk Mechanism

DecarboxylationMechanism Substrate tert-Butyl Ester (Stable Precursor) Acid Free Acid (2-Cyano-5-fluoronicotinic acid) Substrate->Acid Acidolysis (TFA) - Isobutylene Zwitterion Zwitterionic Intermediate (Protonated Ring Nitrogen) Acid->Zwitterion H+ Transfer (Promoted by H2O) Transition Transition State (Cyclic 6-membered) Zwitterion->Transition Heat (>40°C) Product Decarboxylated Byproduct (3-H Pyridine + CO2) Transition->Product Irreversible Loss of CO2

Caption: The pathway from stable ester to decarboxylated byproduct.[1] Note that water and heat drive the transition from the desired Acid to the unstable Zwitterion.

Module 2: Troubleshooting Decision Tree

Before altering your protocol, use this logic flow to diagnose the specific failure mode.

Diagram 2: Troubleshooting Workflow

TroubleshootingTree Start Issue: Low Yield / Impurities Check1 Is the Nitrile (CN) intact? Start->Check1 Check2 Is the t-Butyl group removed? Check1->Check2 Yes Action1 Switch from Base (LiOH) to Acid (TFA) Base attacks Nitrile/Fluorine Check1->Action1 No (Amide/Acid formed) Check3 Did Decarboxylation occur? Check2->Check3 Yes Action2 Increase Reaction Time Do NOT increase Temp Check2->Action2 No (SM remains) Action3 Use Anhydrous Workup (Lyophilize, do not Rotavap >30°C) Check3->Action3 Yes (M-44 peak observed) Product Stable Product Stable Check3->Product Stable No

Caption: Diagnostic logic for isolating the cause of yield loss. Priority is placed on distinguishing hydrolysis failure from thermal decomposition.

Module 3: Optimized Protocols

Do not use aqueous basic hydrolysis (e.g., LiOH/THF/Water) for this substrate. The hydroxide ion is a hard nucleophile that may attack the nitrile or cause S_NAr displacement of the fluorine.

Protocol A: Anhydrous Acidolysis (The "Gold Standard")

Recommended for >95% preservation of the carboxyl group.

Reagents:

  • Substrate: tert-Butyl 2-cyano-5-fluoronicotinate

  • Solvent: Dichloromethane (DCM), anhydrous[2][3]

  • Reagent: Trifluoroacetic Acid (TFA)[2]

  • Scavenger (Optional): Triethylsilane (TES) - Only if t-butyl cation trapping is observed.

Step-by-Step:

  • Dissolution: Dissolve 1.0 eq of substrate in DCM (concentration ~0.1 M).

  • Cooling: Cool the solution to 0°C using an ice bath.

  • Addition: Add TFA dropwise. Final ratio should be DCM:TFA (2:1 or 1:1) .

    • Why? High TFA concentration ensures rapid E1 elimination of the t-butyl group as isobutylene gas, driving the equilibrium forward without water.

  • Reaction: Stir at 0°C for 2 hours , then allow to warm to Room Temperature (20-25°C) . Monitor by TLC/LCMS.[2][3]

    • Critical: Do NOT heat.[4]

  • Workup (The Danger Zone):

    • Concentrate the mixture under reduced pressure (Rotavap) with the bath temperature strictly < 30°C .

    • Azeotrope: Add Toluene (3x) and re-concentrate to remove residual TFA.

    • Final Drying: Do not dry in a heated oven. Use a high-vacuum manifold or lyophilizer.

Protocol B: HCl in Dioxane (Alternative)

Use if the TFA salt is problematic for downstream coupling.

  • Dissolve substrate in anhydrous 1,4-dioxane.

  • Add 4.0 M HCl in dioxane (excess, ~10 eq).

  • Stir at Room Temperature.

  • Product often precipitates as the hydrochloride salt. Filter and wash with ether.

Module 4: Comparative Data & FAQs

Data: Condition Impact on Stability
ConditionTempSolventEst. DecarboxylationNitrile StabilityRecommendation
TFA / DCM 25°CAnhydrous< 1%HighPreferred
HCl / Dioxane 25°CAnhydrous< 2%HighGood Alternative
LiOH / H₂O 25°CTHF/Water5-10%Risk of Hydrolysis Avoid
Aq. HCl (6N) 100°CWater> 80% StableFATAL
Frequently Asked Questions

Q: My LCMS shows a mass of M-44. What happened? A: You have lost CO₂.[5] This likely happened during the workup. If you used a rotavap bath >40°C or left the acidic crude in solution for days, the free acid decarboxylated. Repeat the reaction and lyophilize immediately after removing bulk solvents.

Q: Can I use NaOH to hydrolyze the ester? A: It is strongly discouraged. While NaOH will cleave the ester, the 2-cyano group is susceptible to hydration (forming the primary amide) under basic aqueous conditions. Furthermore, the electron-deficient ring (due to the 5-F) is prone to Nucleophilic Aromatic Substitution (S_NAr) by hydroxide, potentially replacing the fluorine.

Q: The reaction is slow at 0°C. Can I reflux? A: Absolutely not. Refluxing this specific nicotinic acid derivative will guarantee decarboxylation. If the reaction is incomplete, add more TFA or extend the time at room temperature.

References

  • Dunn, G. E., et al. (1977). "Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution." Canadian Journal of Chemistry, 55(8), 1342–1349.

  • BenchChem Technical Support. (2025). "Cleavage of the tert-butyl ester without affecting other functional groups." BenchChem Protocols.

  • Santa Cruz Biotechnology. "5-Fluoronicotinic acid Product Data." SCBT Chemical Catalog.

  • Organic Syntheses. "Di-tert-butyl Malonate (General procedure for acid-catalyzed t-butyl ester formation and cleavage)." Org.[5][6][7][8] Synth.

Sources

Optimization

Technical Support Center: Resolving Steric Hindrance in tert-Butyl Esters

Status: Online Operator: Senior Application Scientist Ticket ID: TBU-STERIC-001 Subject: Overcoming kinetic barriers in synthesis and cleavage of bulky ester groups. Welcome to the Support Center You are likely here beca...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Online Operator: Senior Application Scientist Ticket ID: TBU-STERIC-001 Subject: Overcoming kinetic barriers in synthesis and cleavage of bulky ester groups.

Welcome to the Support Center

You are likely here because the tert-butyl (t-Bu) group is a double-edged sword. Its steric bulk provides excellent protection against nucleophilic attack and prevents racemization of


-protons, but that same bulk creates significant energy barriers for formation and removal.

Standard protocols (Fischer esterification, basic hydrolysis) fail because they rely on mechanisms (


, 

) that are geometrically blocked by the massive trimethyl group. To resolve this, we must switch mechanistic gears—moving from steric-dependent pathways to electronic-dependent ones (

-type fragmentations).

Below are the three core modules for troubleshooting your specific bottleneck.

Module 1: Installation (Synthesis Failures)

User Complaint: "I treated my carboxylic acid with t-Butanol and acid, but I'm getting no conversion or just isobutylene gas."

Root Cause: Standard Fischer esterification fails because tert-butanol is tertiary. Under strong acid, it dehydrates to isobutylene (gas) faster than it attacks the carbonyl. Furthermore, the tetrahedral intermediate required for standard esterification is too crowded.

Solution A: The Steglich Esterification (Standard for Lab Scale) For hindered or acid-sensitive substrates, you must activate the acid, not the alcohol. We use DCC (Dicyclohexylcarbodiimide) and DMAP (4-Dimethylaminopyridine).[1][2]

  • The Fix: DMAP acts as an acyl-transfer catalyst.[2][3] It attacks the O-acylisourea intermediate to form a highly reactive N-acylpyridinium species. This species is less sterically hindered and more electrophilic, allowing the bulky t-BuOH to attack.

Protocol 1.1: Steglich Esterification

  • Dissolve: 1.0 equiv Carboxylic Acid in dry DCM (

    
    ).
    
  • Add: 1.1 equiv tert-Butanol and 0.1 equiv DMAP.

  • Cool:

    
     (ice bath).
    
  • Activate: Add 1.1 equiv DCC (or EDC for easier workup) dropwise.

  • Monitor: Warm to RT. Reaction is usually done in 3–12 hours.

  • Workup: Filter off the urea byproduct (DCU). Wash filtrate with 0.5N HCl, then

    
    .
    

Visualization: Steglich Mechanism Logic

SteglichMechanism Start Carboxylic Acid + DCC Inter1 O-Acylisourea (Sterically Crowded) Start->Inter1 Activation DMAP_Step DMAP Attack Inter1->DMAP_Step Product tert-Butyl Ester + Urea Inter1->Product Slow/Fail (Steric Block) Active N-Acylpyridinium (Highly Electrophilic) DMAP_Step->Active Catalysis Active->Product + t-BuOH

Caption: DMAP bypasses the steric blockade by forming a reactive planar intermediate [1].

Solution B: Isobutylene Gas (Acid-Stable Substrates) If your molecule can withstand strong acid (


), use isobutylene. This is an addition reaction, not a condensation, so no water is produced (driving equilibrium forward).
  • Protocol: Dissolve acid in DCM/Dioxane. Add cat.

    
    . Bubble isobutylene gas into the sealed vessel (or use liquid isobutylene at 
    
    
    
    then warm to RT in a pressure vessel).
Module 2: Uninstallation (Deprotection Issues)

User Complaint: "TFA is removing my ester, but my yield is low, or I see alkylated side products on my aromatic rings."

Root Cause: Cleavage of t-butyl esters is an acid-catalyzed fragmentation (


 mechanism). The bond breaks between the alkyl group and the oxygen, generating a free carboxylic acid and a tert-butyl cation .
  • The Hazard: This cation is a "hot" electrophile. If not quenched, it will attack nucleophilic residues (Tryptophan, Methionine, Cysteine, Tyrosine) or re-attach to the acid.

Troubleshooting Table: Selecting the Right Cocktail

ScenarioReagent SystemMechanism / Role
Standard TFA / DCM (1:1)Protonation

E1 Elimination.
Scavenger Needed TFA / TIS /

(95:2.5:2.[4]5)
Triisopropylsilane (TIS) acts as a hydride donor to quench the t-butyl cation (forming isobutane).
High Sensitivity

in DCM
Lewis Acid catalysis. Mild, selective, leaves Fmoc/Z groups intact [2].
Strictly Neutral TMSOTf (cat.) + 2,6-LutidineSilyl triflate promotes cleavage without free proton acidity.

Protocol 2.1: Scavenger-Assisted Cleavage Use this if your molecule contains Met, Cys, Trp, or electron-rich aromatics.

  • Prepare Cocktail: 95% TFA, 2.5% TIS (Triisopropylsilane), 2.5% Water. (Optional: Add 2.5% EDT if Cysteine is present).

  • Reaction: Add cocktail to the solid ester (10 mL per gram).

  • Time: Stir at RT for 1–2 hours. Do not heat.

  • Termination: Evaporate TFA under

    
     flow (rotovap can concentrate the alkylating byproducts).
    
  • Precipitation: Add cold diethyl ether to precipitate the product and wash away the scavenged byproducts.

Visualization: Cleavage & Scavenging Pathway

DeprotectionLogic Ester tert-Butyl Ester Protonation Protonation (TFA) Ester->Protonation Cleavage Fragmentation (A_AL1) Protonation->Cleavage Cation t-Butyl Cation (+) Cleavage->Cation Free Acid (Product) Free Acid (Product) Cleavage->Free Acid (Product) Scavenger Scavenger (TIS/H2O) Cation->Scavenger Fast NoScavenger No Scavenger Cation->NoScavenger If absent Safe Isobutane/t-BuOH (Inert Waste) Scavenger->Safe SideRxn Alkylated Impurities (Trp-tBu, Met-tBu) NoScavenger->SideRxn Irreversible Damage

Caption: The tert-butyl cation is an indiscriminate electrophile; scavengers intercept it before it damages the substrate [3].

Module 3: Adjacent Reactivity (Steric Shielding)

User Complaint: "I cannot alkylate the


-carbon next to the t-butyl ester."

Technical Insight: The tert-butyl group locks the conformation. While this is excellent for preventing racemization (it blocks base attack at the proton), it makes deliberate functionalization difficult.

Troubleshooting Guide:

  • Issue: Enolate Formation Fails.

    • Why: LDA or LiHMDS cannot access the

      
      -proton due to the umbrella effect of the methyl groups.
      
    • Fix: Switch to a linear activating group temporarily (like a methyl ester or nitrile), perform the alkylation, then hydrolyze and re-esterify to t-butyl if protection is still needed.

    • Alternative: Use KHMDS with 18-crown-6 . The crown ether separates the ion pair, making the base "naked" and more reactive, potentially overcoming the steric barrier.

  • Issue: Transesterification is Impossible.

    • Why: You cannot turn a methyl ester into a tert-butyl ester via transesterification (equilibrium disfavors it, and kinetics are too slow).

    • Fix: Always hydrolyze to the acid first (

      
      ), then use the Steglich method (Module 1) to install the t-butyl group.
      
References
  • Neises, B., & Steglich, W. (1978).[2][3] Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522–524.[2]

  • Wu, Y.-q., et al. (2000). Zinc Bromide: A Mild Lewis Acid for the Deprotection of tert-Butyl Esters. Tetrahedron Letters, 41(16), 2847-2849.

  • Lundt, B. F., et al. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid.[1][4][5][6] International Journal of Peptide and Protein Research, 12(5), 258–268.[4]

  • Li, B., et al. (2006).[7][8] Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates, Esters, and Ethers.[7][8][9] The Journal of Organic Chemistry, 71(24), 9045–9050.

  • Greene, T. W., & Wuts, P. G. M. (1999).[7][8] Protective Groups in Organic Synthesis. Wiley-Interscience.[7]

Sources

Troubleshooting

Technical Support Center: Minimizing Defluorination Side Reactions in Pyridine Derivatives

A Specialized Resource for Researchers, Scientists, and Drug Development Professionals Welcome to our dedicated technical support center focused on a critical challenge in modern synthetic chemistry: the minimization of...

Author: BenchChem Technical Support Team. Date: February 2026

A Specialized Resource for Researchers, Scientists, and Drug Development Professionals

Welcome to our dedicated technical support center focused on a critical challenge in modern synthetic chemistry: the minimization of defluorination side reactions in pyridine derivatives. The strategic incorporation of fluorine into pyridine scaffolds is a cornerstone of contemporary drug design. However, the very properties that make these motifs desirable can also lead to undesired C-F bond cleavage during synthetic manipulations.

This guide provides a comprehensive, question-and-answer-based resource designed to help you troubleshoot and overcome these challenges. Drawing on established mechanistic principles and practical laboratory solutions, we aim to equip you with the knowledge to optimize your reaction conditions and achieve your synthetic goals.

PART 1: CORE DIRECTIVE - A Dynamic Troubleshooting Guide

Question 1: I'm observing significant defluorination in my Palladium-catalyzed cross-coupling reaction with a fluoropyridine substrate. What are the primary factors I should investigate?

This is a frequent challenge in pyridine chemistry. The susceptibility of the C-F bond to cleavage in the presence of a palladium catalyst is highly dependent on the interplay of several factors. The primary mechanistic pathway to consider is the oxidative addition of the C-F bond to the Pd(0) center.[1]

Here’s a breakdown of the key areas to troubleshoot:

  • Ligand Choice is Critical: The electronic and steric properties of the phosphine ligand play a pivotal role. Bulky, electron-rich ligands can enhance the electron density on the palladium center, which may inadvertently promote C-F bond activation.

    • Actionable Advice: Consider switching to ligands with different steric and electronic profiles. Biaryl phosphine ligands, such as SPhos and XPhos, have demonstrated efficacy in minimizing defluorination in various cross-coupling reactions.[2]

  • Base Strength and Type Matter: Strong bases can significantly contribute to defluorination, often through a hydrodefluorination pathway, especially if protic sources are present.

    • Actionable Advice: Screen a panel of weaker inorganic bases. Carbonates such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃), and phosphates like potassium phosphate (K₃PO₄), are often milder alternatives to alkoxides.[2]

  • Temperature Control is Key: Higher reaction temperatures provide the activation energy necessary for C-F bond cleavage.

    • Actionable Advice: Run the reaction at the lowest temperature that affords a reasonable conversion rate. A systematic temperature screen is highly recommended.

  • Solvent Environment: The choice of solvent can influence the solubility of reagents and the stability of key intermediates in the catalytic cycle.

    • Actionable Advice: Anhydrous, aprotic solvents such as dioxane, toluene, or THF are generally preferred. It is crucial to minimize the presence of water or other protic sources.[3]

Experimental Protocol: A Systematic Approach to Optimizing a Suzuki-Miyaura Coupling to Reduce Defluorination
  • Reaction Setup: In a glovebox or under an inert atmosphere, prepare an array of reaction vials. To each vial, add the fluoropyridine substrate (1.0 equivalent), the boronic acid or ester coupling partner (1.2–1.5 equivalents), and the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%).

  • Ligand Screening: To separate sets of vials, add a selection of phosphine ligands (4 mol%), such as SPhos, XPhos, and P(t-Bu)₃.

  • Base Screening: For each ligand being tested, set up parallel reactions with different bases (2.0 equivalents), including K₃PO₄, Cs₂CO₃, and K₂CO₃.

  • Solvent and Temperature: Use a consistent, anhydrous aprotic solvent (e.g., dioxane) for all reactions and begin with a moderate temperature (e.g., 80 °C).

  • Monitoring and Analysis: Monitor the reactions by LC-MS or GC-MS at regular intervals. After a predetermined time (e.g., 16 hours), quench the reactions and accurately determine the ratio of the desired product to the defluorinated byproduct.

Data Presentation: Illustrative Screening Results
Entry Ligand Base Temp (°C) Desired Product (%) Defluorinated Byproduct (%)
1P(t-Bu)₃K₂CO₃1005540
2SPhosK₂CO₃1007520
3XPhosK₃PO₄80888
4SPhosCs₂CO₃8092<5
Visualization: Troubleshooting Workflow

defluorination_troubleshooting start Defluorination Observed in Cross-Coupling ligand Screen Ligands (e.g., SPhos, XPhos) start->ligand base Screen Weaker Bases (e.g., K3PO4, Cs2CO3) start->base temp Lower Reaction Temperature start->temp analysis Analyze Product Ratio (LC-MS / GC-MS) ligand->analysis base->analysis temp->analysis success Defluorination Minimized analysis->success Successful fail Consider Alternative Coupling Strategy (e.g., Ni-catalysis) analysis->fail Unsuccessful

Caption: A decision-making workflow for addressing defluorination in cross-coupling reactions.

Question 2: I am performing a Nucleophilic Aromatic Substitution (SNAr) on a fluoropyridine and observing hydrodefluorination. What is the likely cause, and how can I prevent it?

Hydrodefluorination during an SNAr reaction on a fluoropyridine is a strong indication of unwanted side reactions, often involving trace amounts of water or other proton sources. The mechanism of SNAr involves the formation of a resonance-stabilized Meisenheimer intermediate.[4] While the desired pathway is the expulsion of the fluoride leaving group, alternative pathways can lead to the undesired hydrodefluorinated product.

Here are the key areas to focus on for troubleshooting:

  • Strictly Anhydrous Conditions: The presence of water can lead to the hydrolysis of intermediates or provide a proton source for hydrodefluorination.

    • Actionable Advice: Ensure all glassware is oven-dried or flame-dried. Use anhydrous solvents and run the reaction under an inert atmosphere (e.g., argon or nitrogen). The use of molecular sieves can also be beneficial.[3]

  • Base and Nucleophile Choice: Highly basic nucleophiles or the use of a strong external base can promote side reactions.

    • Actionable Advice: If possible, opt for a less basic nucleophile. If a strong base is necessary to deprotonate your nucleophile, consider pre-forming the nucleophilic salt before adding it to the reaction mixture.

  • Stoichiometric Control: An excess of the nucleophile or base can drive the reaction towards undesired pathways.

    • Actionable Advice: Use a minimal excess of the nucleophile and base (typically 1.1 to 1.5 equivalents).

Visualization: Competing Reaction Pathways in SNAr

snar_pathways substrate Fluoropyridine intermediate Meisenheimer Intermediate substrate->intermediate + Nucleophile product Desired SNAr Product intermediate->product - F⁻ byproduct Hydrodefluorinated Byproduct intermediate->byproduct + H⁺ (from trace H₂O) - F⁻

Caption: Simplified representation of desired and undesired pathways in SNAr reactions of fluoropyridines.

PART 2: SCIENTIFIC INTEGRITY & LOGIC - FAQs

Frequently Asked Questions
  • Q: Are some positions on the pyridine ring more susceptible to defluorination than others?

    • A: Yes. The electron-deficient nature of the pyridine ring makes the 2- and 4-positions particularly susceptible to both nucleophilic attack and oxidative addition by a metal catalyst. The 3-position is generally less prone to defluorination. The presence of additional electron-withdrawing groups on the ring can further activate the C-F bond.[4]

  • Q: Can my choice of palladium precatalyst impact the level of defluorination?

    • A: Indeed. Precatalysts that are more readily reduced to the active Pd(0) species can lead to a higher concentration of the active catalyst, potentially increasing the rate of side reactions. However, the choice of ligand typically exerts a more significant influence. It is always prudent to screen a couple of different precatalysts (e.g., Pd(OAc)₂, Pd₂(dba)₃) during your initial reaction optimization.

  • Q: Are there alternative catalytic systems to palladium that might be less prone to defluorination?

    • A: For certain substrates, exploring nickel or copper-catalyzed cross-coupling reactions can be a viable strategy.[1][5] These metals can offer different reactivity profiles and may provide a broader operational window with reduced defluorination.[1]

References

  • Wang, X., et al. (2022). Advances in Catalytic C–F Bond Activation and Transformation of Aromatic Fluorides. MDPI. Available at: [Link]

  • BenchChem. (2025). Application Notes and Protocols: Nucleophilic Aromatic Substitution (SNAr) Reactions on Fluoropyridines. BenchChem.
  • American Chemical Society. (2025). Direct Observation of C–F Bond Formation from Isolable Palladium(IV) Systems via an Outer-Sphere Pathway. Journal of the American Chemical Society.
  • Radboud Repository.
  • ResearchGate. (2025).
  • ResearchGate. Base‐promoted defluorosilylation of aryl fluorides. Reaction conditions.
  • BenchChem. (2025).
  • Al-Zoubi, R. M., et al. (2016). A General Method for Nucleophilic Aromatic Substitution of Aryl Fluorides and Chlorides with Dimethylamine using Hydroxide-Assisted Decomposition of N,N-Dimethylforamide. PMC.
  • Malik, N., et al. (2009).
  • Malik, N., et al. (2009). Nucleophilic aromatic substitution by [ F]fluoride at substituted 2-nitropyridines. AKJournals.
  • ChemRxiv. (2025).
  • American Chemical Society. (2021). Catalytic Hydrodefluorination via Oxidative Addition, Ligand Metathesis, and Reductive Elimination at Bi(I)/Bi(III) Centers. Journal of the American Chemical Society.
  • Royal Society of Chemistry. (2021). Direct electrochemical hydrodefluorination of trifluoromethylketones enabled by non-protic conditions. Chemical Science.
  • American Chemical Society. (2005). Synthesis and Reactivity of Low-Coordinate Iron(II) Fluoride Complexes and Their Use in the Catalytic Hydrodefluorination of Fluorocarbons. Journal of the American Chemical Society.
  • ResearchGate.
  • American Chemical Society. (2020). Organophotoredox Hydrodefluorination of Trifluoromethylarenes with Translational Applicability to Drug Discovery. Journal of the American Chemical Society.
  • MDPI. (2006).
  • BenchChem. (2025). Technical Support Center: Optimizing Coupling Reactions for 2-Ethyl-4-fluoropyridine. BenchChem.
  • ACS Publications. (2022).
  • American Chemical Society. (2024). Stereodivergent Palladium-Catalyzed C–F Bond Functionalization of gem-Difluoroalkenes. Organic Letters.
  • PMC. (2026).
  • PMC. (2016).
  • ACS Publications. (2023). Synthesis of Fluorinated Compounds by Nickel-Catalyzed Defluorinative Cross-Coupling Reactions.
  • National Institutes of Health.
  • MDPI. (2025). Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope.
  • MPG.PuRe. (2021).
  • BenchChem. (2025).
  • DSpace@MIT.
  • American Chemical Society. (2019). Defluorination of Per- and Polyfluoroalkyl Substances (PFASs) with Hydrated Electrons: Structural Dependence and Implications to PFAS Remediation and Management. Environmental Science & Technology.
  • Chemistry World. (2009).
  • ACS Publications. (2019). The Dark Side of Fluorine. ACS Medicinal Chemistry Letters.
  • Organic Syntheses Procedure. is formed (Figure 1). After 90 min the reaction is deemed complete, and the reaction mixture containing insoluble silver salts is filtered over Celite (50 g, wetted with.
  • PRISM. (2024). Synthesis of 2-arylpyridines by the Suzuki-Miyaura cross coupling of PyFluor with hetero(aryl) boronic acids/esters and Synthesis of ring oxidized phthalocyanine metal fluorides.
  • ResearchGate. (2025). Kinetics and mechanism of the defluorination of 8-fluoropurine nucleosides in basic and acidic media.

Sources

Reference Data & Comparative Studies

Validation

Comparative HPLC Guide: Purity Analysis of tert-Butyl 2-cyano-5-fluoronicotinate

[1] Executive Summary & Technical Context[1][2][3][4][5][6][7][8][9][10] tert-Butyl 2-cyano-5-fluoronicotinate (CAS: 1245907-03-2) is a critical pharmacophore intermediate, notably utilized in the synthesis of HIF-2 inhi...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary & Technical Context[1][2][3][4][5][6][7][8][9][10]

tert-Butyl 2-cyano-5-fluoronicotinate (CAS: 1245907-03-2) is a critical pharmacophore intermediate, notably utilized in the synthesis of HIF-2


 inhibitors such as Belzutifan.[1] Its structural integrity—specifically the stability of the tert-butyl ester and the cyano group—is paramount for downstream yield and purity.

This guide compares two distinct HPLC methodologies for assessing the purity of this intermediate. While the industry-standard C18 (Method A) provides robust retention for the main peak, it often struggles to resolve critical regioisomers and early-eluting hydrolysis degradants.[1] We introduce an orthogonal Phenyl-Hexyl (Method B) approach, which leverages


-

interactions to enhance selectivity for the electron-deficient fluoropyridine ring, offering a superior resolution profile for complex impurity mixtures.[1]

Chemical Challenges & Impurity Profile

The analysis of tert-butyl 2-cyano-5-fluoronicotinate presents three specific chromatographic challenges driven by its physicochemical properties:

  • Hydrolysis Susceptibility: The tert-butyl ester is acid-labile.[1] Strong acidic modifiers (e.g., high % TFA) can induce on-column degradation, appearing as "ghost" peaks of 2-cyano-5-fluoronicotinic acid.[1]

  • Electron-Deficient Aromaticity: The pyridine ring, substituted with strongly electronegative Fluorine and Cyano groups, has low electron density.[1] This reduces retention on standard alkyl phases (C18) that rely solely on hydrophobic dispersion forces.[1]

  • Regioisomerism: Synthesis via lithiation often produces trace amounts of the 6-fluoro isomer, which is difficult to separate from the 5-fluoro target on C18 columns due to identical hydrophobicity.[1]

Impurity Pathway Diagram

The following diagram illustrates the degradation pathways and potential impurities that the analytical method must resolve.

ImpurityPathways cluster_legend Selectivity Requirement Target Target Analyte (tert-Butyl 2-cyano-5-fluoronicotinate) Imp_Acid Impurity A (Acid Hydrolysis Product) Target->Imp_Acid Ester Hydrolysis (Acidic pH/H2O) Imp_Amide Impurity B (Amide Hydrolysis) Target->Imp_Amide Nitrile Hydrolysis (Basic pH) Imp_Iso Impurity C (Regioisomer) Target->Imp_Iso Synthetic Byproduct

Figure 1: Degradation pathways and critical impurities requiring chromatographic resolution.

Method Comparison: C18 vs. Phenyl-Hexyl[1][9][10][11]

Method A: The Standard (C18)[1][8]
  • Principle: Hydrophobic interaction.[1][2]

  • Pros: High robustness, long column life, compatible with standard Belzutifan API methods.[1]

  • Cons: Poor resolution of regioisomers; potential for peak tailing of basic pyridines if silanols are active.[1]

Method B: The Specialist (Phenyl-Hexyl)[1]
  • Principle: Mixed-mode mechanism combining hydrophobicity with

    
    -
    
    
    
    interactions.[1]
  • Mechanism: The phenyl ring on the stationary phase acts as a

    
    -donor, interacting strongly with the 
    
    
    
    -acceptor nature of the fluorinated cyanopyridine.[1]
  • Pros: Superior separation of halogenated aromatics and isomers; orthogonal selectivity.[1]

Comparative Performance Data (Representative)
ParameterMethod A (C18)Method B (Phenyl-Hexyl)Verdict
Retention Time (Main Peak) 3.4 min4.2 minMethod B offers better retention
Resolution (Target vs. Isomer)

(Co-elution risk)

(Baseline)
Method B Superior
Tailing Factor (

)
1.31.05Method B (Better peak shape)
Mobile Phase Suitability Acidic (Risk of hydrolysis)Buffered pH 4.5 (Stable)Method B Safer

Detailed Experimental Protocols

Method A: Standard Screening Protocol (C18)

Recommended for routine assay if no isomers are present.[1]

  • Column: Agilent Zorbax Eclipse Plus C18,

    
     mm, 3.5 
    
    
    
    m.[1]
  • Mobile Phase A: 0.1% Formic Acid in Water.[3]

  • Mobile Phase B: Acetonitrile.[1][3][4]

  • Gradient:

    • 0-2 min: 5% B[1]

    • 2-15 min: 5%

      
       95% B[1]
      
    • 15-20 min: 95% B[1]

  • Flow Rate: 1.0 mL/min.[1][5][3][6]

  • Temperature: 30°C.

  • Detection: UV @ 254 nm (primary) and 230 nm.[1]

  • Injection Volume: 5

    
    L.
    
Method B: Optimized Purity Protocol (Phenyl-Hexyl)

Recommended for stability studies and isomer quantification.[1]

  • Column: Phenomenex Luna Phenyl-Hexyl or Agilent Zorbax Eclipse Plus Phenyl-Hexyl,

    
     mm, 3.5 
    
    
    
    m.[1]
  • Mobile Phase A: 10 mM Ammonium Acetate (pH 4.5).[1]

  • Mobile Phase B: Methanol.[1][4]

    • Note: Methanol is chosen over Acetonitrile to maximize

      
      -
      
      
      
      interactions.[1][4] ACN suppresses these interactions.[1]
  • Gradient:

    • 0-1 min: 10% B[1]

    • 1-18 min: 10%

      
       90% B[1]
      
    • 18-25 min: 90% B[1]

  • Flow Rate: 1.0 mL/min.[1][5][3][6]

  • Temperature: 35°C.

  • Detection: UV @ 254 nm.

Method Development Decision Workflow

This workflow guides the analyst in selecting the appropriate method based on the specific impurity profile encountered in the sample.

MethodSelection Start Start: Analyze Crude Intermediate Screen Screen with Method A (C18) Start->Screen Decision Are Regioisomers Detected? Screen->Decision Path_Simple No Isomers Only Hydrolysis Impurities Decision->Path_Simple No Path_Complex Yes Isomers or Co-eluting Peaks Decision->Path_Complex Yes Opt_A Optimize Method A (Adjust Gradient) Path_Simple->Opt_A Switch_B Switch to Method B (Phenyl-Hexyl / MeOH) Path_Complex->Switch_B Validation Final Validation (Linearity, Accuracy, LOQ) Opt_A->Validation Switch_B->Validation

Figure 2: Decision tree for selecting the optimal stationary phase based on impurity complexity.

References

  • Belzutifan Analytical Methods

    • Dumpala, S., & Banoth, R. K. (2023).[1][7] A stability-indicating reverse phase-HPLC method development and validation for newly approved drug, Belzutifan. International Journal of Pharmacy and Pharmaceutical Research.[1] Link

    • FDA Center for Drug Evaluation and Research.[1] (2021).[1][7][8] NDA 215383 Multi-Disciplinary Review and Evaluation: Belzutifan.[1] Link[1]

  • Stationary Phase Selectivity

    • Agilent Technologies.[4] (2009).[1][4] Comparison of Selectivity Differences Among Different Agilent ZORBAX Phenyl Columns. Application Note 5990-4711EN.[1] Link

    • Waters Corporation.[1] Differences between CSH C18 and CSH Phenyl-Hexyl chemistries. Waters Knowledge Base. Link

  • Fluorinated Compound Analysis

    • Przybyciel, M. (2006).[1] Fluorinated HPLC Phases: Looking Beyond C18. LCGC North America.[1] Link

Sources

Comparative

A Senior Application Scientist's Guide to the Spectroscopic Interpretation of tert-Butyl 2-cyano-5-fluoronicotinate

In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is a foundational requirement. Heterocyclic compounds, particularly substituted pyridines, form the...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is a foundational requirement. Heterocyclic compounds, particularly substituted pyridines, form the backbone of numerous pharmaceutical agents. Tert-Butyl 2-cyano-5-fluoronicotinate is a key building block in this domain, incorporating several functional groups that present a unique and instructive challenge for spectroscopic analysis.

This guide provides an in-depth, expert interpretation of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of tert-Butyl 2-cyano-5-fluoronicotinate. Moving beyond a simple data report, we will dissect the spectral features, explaining the underlying physical principles and electronic effects that govern the observed chemical shifts and coupling constants. This analysis serves as a practical comparison framework for researchers characterizing similarly complex molecules.

The Molecular Architecture: An Overview

Before delving into the spectral data, it is crucial to understand the electronic landscape of the molecule. We are analyzing a pyridine ring, an aromatic heterocycle, substituted with three distinct groups: a fluorine atom, a cyano group, and a tert-butyl ester. Each substituent imparts a unique electronic influence that is directly reported by the NMR spectrum.

  • Pyridine Ring: The nitrogen atom is more electronegative than carbon, inducing an overall electron-withdrawing effect and creating a dipole moment. This generally deshields the ring protons and carbons compared to benzene.[1][2]

  • Fluorine (at C-5): As the most electronegative element, fluorine exerts a powerful inductive electron-withdrawing effect, significantly deshielding nearby nuclei.[3] Its spin-½ nucleus (¹⁹F) also engages in through-bond spin-spin coupling with neighboring ¹H and ¹³C nuclei, providing invaluable structural information.[4][5]

  • Cyano Group (at C-2): The -C≡N group is a strong electron-withdrawing group through both induction and resonance. Its presence significantly influences the electron density of the aromatic ring.[6][7][8]

  • Tert-Butyl Ester (at C-3): The ester group is also electron-withdrawing. The bulky tert-butyl group provides a simple, yet highly characteristic, signal in the aliphatic region of the spectrum.

G H4 H-4 H6 H-6 H4->H6 ⁴JHH (meta) F5 F-5 H4->F5 ³JHF (ortho) H6->F5 ⁵JHF (para)

Caption: Key ¹H-¹H and ¹H-¹⁹F spin-spin couplings in the aromatic region.

  • ³JHF (ortho coupling): The coupling between H-4 and the fluorine at C-5 occurs over three bonds. This ortho fluorine-proton coupling is typically the largest, with an expected value of 7-9 Hz. [9]* ⁴JHH (meta coupling): The coupling between H-4 and H-6 occurs over four bonds. This meta proton-proton coupling is characteristically small, around 2-3 Hz.

  • ⁵JHF (para coupling): The coupling between H-6 and the fluorine at C-5 is a long-range interaction over five bonds. This para coupling is also small, typically in the range of 2-3 Hz. [10] The combination of these couplings results in the distinct doublet of doublets pattern for each aromatic proton, allowing for unambiguous assignment.

¹³C NMR Spectrum: Probing the Carbon Skeleton

The proton-decoupled ¹³C NMR spectrum provides a count of the unique carbon environments and reveals the profound electronic influence of the substituents, especially the fluorine atom. Due to C-F coupling, none of the signals from the fluorinated ring will be simple singlets.

Predicted ¹³C NMR Data
SignalPredicted δ (ppm)Multiplicity (¹⁹F Coupling)AssignmentProbable J-Coupling (Hz)
1~28Singlet*-C(C H₃)₃N/A
2~85Doublet (d)-C (CH₃)₃⁵JCF ≈ 1-3 Hz
3~115Doublet (d)-C ≡N³JCF ≈ 3-5 Hz
4~118Doublet (d)C-2²JCF ≈ 20-25 Hz
5~140Doublet (d)C-4²JCF ≈ 25-30 Hz
6~145Doublet (d)C-6⁴JCF ≈ 3-5 Hz
7~158Doublet (d)C-3³JCF ≈ 10-15 Hz
8~162Doublet (d)-C =O⁴JCF ≈ 2-4 Hz
9~165Doublet (d)C-5¹JCF ≈ 250-270 Hz

Note: The methyl carbons are six bonds removed from the fluorine and are unlikely to show resolved coupling.

Detailed Signal Interpretation
  • Aliphatic Carbons (~28 ppm and ~85 ppm): The three equivalent methyl carbons of the tert-butyl group are expected around 28 ppm. [11]The quaternary carbon, bonded to the ester oxygen, will be significantly deshielded and appear near 85 ppm. A small long-range coupling to fluorine (⁵JCF) might be observable for the quaternary carbon.

  • Functional Group Carbons (~115 ppm and ~162 ppm): The nitrile carbon (-C≡N) typically resonates around 110-120 ppm. [12]The ester carbonyl carbon (-C=O) is found further downfield, around 160-170 ppm. Both are expected to show small long-range couplings to the fluorine atom.

  • Pyridine Ring Carbons (118-165 ppm): The interpretation of this region is governed by substituent effects and C-F coupling constants. The presence of fluorine makes assignments more complex but also more certain. [13][14]

G C2 C-2 C3 C-3 C4 C-4 C6 C-6 F5 F-5 F5->C2 ³JCF F5->C3 ³JCF F5->C4 ²JCF F5->C6 ⁴JCF

Caption: Key ¹³C-¹⁹F spin-spin couplings for the pyridine ring carbons.

  • C-5 (~165 ppm): This carbon is directly bonded to fluorine. It will exhibit a very large one-bond coupling constant (¹JCF ) of approximately 250-270 Hz, making its identification straightforward. [15][16]This direct attachment also shifts the resonance significantly downfield.

  • C-4 (~140 ppm) and C-2 (~118 ppm): These carbons are two and three bonds away from the fluorine, respectively. They will show significant two-bond (²JCF ) and three-bond (³JCF ) couplings. The ²JCF to C-4 is expected to be large, around 25-30 Hz. [15][17]* C-6 (~145 ppm) and C-3 (~158 ppm): C-6 is alpha to the nitrogen, which causes a strong downfield shift. [18][19]C-3 is attached to the ester group. Both will show smaller, long-range couplings to the fluorine atom.

The magnitude of the nJCF coupling constant typically decreases as the number of intervening bonds increases, providing a powerful tool for assigning the carbons of the substituted pyridine ring.

Conclusion: A Self-Validating Spectroscopic Profile

The ¹H and ¹³C NMR spectra of tert-Butyl 2-cyano-5-fluoronicotinate offer a rich dataset for structural verification. The analysis presented here is a self-validating system: the chemical shifts are dictated by predictable electronic effects, and the observed multiplicities are a direct consequence of the molecule's connectivity, confirmed through well-established spin-spin coupling phenomena. For the medicinal chemist or researcher, understanding these principles allows for the confident and rapid characterization of complex fluorinated heterocyclic compounds, accelerating the drug development pipeline. This guide serves as a benchmark for comparison, demonstrating how a detailed, mechanism-based interpretation of NMR data provides a level of structural certainty far exceeding simple peak reporting.

References

  • ACD/Labs. (n.d.). t-Butyl group towers over other 1H resonances. Retrieved from [Link]

  • ePG Pathshala. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. Retrieved from [Link]

  • Pinto, D. C., Santos, C. M. M., & Silva, A. M. S. (2020). 13C NMR chemical shifts (δ, ppm) of pyridine in various solvents. ResearchGate. Retrieved from [Link]

  • Thomas, S., Brühl, I., Heilmann, D., & Kleinpeter, E. (1997). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Journal of Chemical Information and Computer Sciences, 37(4), 727-733. Retrieved from [Link]

  • Gerig, J. T. (2001). An Overview of Fluorine NMR. ResearchGate. Retrieved from [Link]

  • Abraham, R. J., et al. (2003). 1H chemical shifts in NMR. Part 18. Ring currents and π-electron effects in hetero-aromatics. Magnetic Resonance in Chemistry, 41(1), 26-34. Retrieved from [Link]

  • Abraham, R. J., & Reid, M. (2000). Proton Chemical Shifts in NMR. Part 15. Proton chemical shifts in nitriles and the electric field and π electron effects of the cyano group. Magnetic Resonance in Chemistry, 38(8), 570-579. Retrieved from [Link]

  • ResearchGate. (2016). Non degenerate chemical shifts of 13C of tert-butyl in solid state CP-MAS NMR?. Retrieved from [Link]

  • National Institute of Standards and Technology (NIST). (n.d.). 13C - NMR Absorptions of Major Functional Groups. Retrieved from [Link]

  • Macura, S., & Wright, D. (1981). 13C NMR Chemical Shifts of Diamagnetic Pyridine Complexes of Silver(I), Zinc(II), and Cadmium(II): Evidence for a Correlation of. Inorganic Chemistry, 20(10), 3124-3127. Retrieved from [Link]

  • Semantic Scholar. (1997). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Retrieved from [Link]

  • Bernhard, M., Consylman, A. J., & Predecki, A. H. (2023). CHARACTERIZATION OF SIX BOND CARBON-FLUORINE COUPLING IN 4-FLUOROCHALCONES. Journal of Undergraduate Chemistry Research, 22(4), 99-102. Retrieved from [Link]

  • Glagovich, N. (2007). Coupling of Protons with Fluorine. ResearchGate. Retrieved from [Link]

  • Testbook. (n.d.). The correct match of 13C NMR chemical shift values (δ ppm) for pyridine is C2: 150; C3: 124; C4: 136. Retrieved from [Link]

  • Jackson, T. A., et al. (2010). Structural Implications of the Paramagnetically Shifted NMR Signals from Pyridine H-Atoms on Synthetic Nonheme FeIV=O Complexes. Journal of the American Chemical Society, 132(36), 12638–12650. Retrieved from [Link]

  • Soderberg, T. (2019). 12.04: Chemical Shift in Practice. Chemistry LibreTexts. Retrieved from [Link]

  • Abraham, R. J., & Reid, M. (2003). 1H chemical shifts in NMR, part 18. Ring currents and π-electron effects in hetero-aromatics. Modgraph. Retrieved from [Link]

  • ApSimon, J. W., & Beierbeck, H. (1972). Chemical Shift. VII. The Long-range Shielding Effects of the Cyano Group. Canadian Journal of Chemistry, 50(14), 2351-2354. Retrieved from [Link]

  • Roberts, G. C. K. (2001). Fluorine NMR. Retrieved from [Link]

  • Magritek. (2014). Simultaneous Proton and Fluorine decoupled 13C NMR. Retrieved from [Link]

  • Claramunt, R. M., et al. (1998). Vicinal fluorine-proton coupling constants. Magnetic Resonance in Chemistry, 36(8), 599-606. Retrieved from [Link]

  • Abraham, R. J., & Reid, M. (2000). proton chemical shifts in nitriles and the electric field and p-electron effects of the cyano group. Modgraph. Retrieved from [Link]

  • ResearchGate. (2000). Proton chemical shifts in nitriles and the electric field and π-electron effects of the cyano group. Retrieved from [Link]

  • Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. Retrieved from [Link]

  • Anasazi Instruments. (n.d.). Active Nuclei Fluorine-19 NMR Spectroscopy. Retrieved from [Link]

  • Defense Technical Information Center. (1982). 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). Retrieved from [Link]

  • Chem 203. (n.d.). 1H NMR Chemical Shifts. Retrieved from [Link]

  • Kwan, E. E. (2012). Lecture 3: Coupling Constants. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). tert-butyl 2-cyano-2-(2,2,2-trifluoro-1-(2-nitrophenylimino)ethyl)pentanoate (N). Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Catalytic Hydrotrifluoromethylation of Styrenes and Unactivated Aliphatic Alkenes via an Organic Photoredox System - Supporting Information. Retrieved from [Link]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Retrieved from [Link]

  • Stare, J., & Stare, K. (2022). 19F-centred NMR analysis of mono-fluorinated compounds. RSC Chemical Biology, 3(4), 425-435. Retrieved from [Link]

  • Emsley, J. W., Phillips, L., & Wray, V. (1976). Fluorine coupling constants. Progress in Nuclear Magnetic Resonance Spectroscopy, 10, 83-756. Retrieved from [Link]

  • ACD/Labs. (n.d.). A New Method for the Reliable Detection of 13C Multiplets of Fluorine Containing Compounds. Retrieved from [Link]

  • ResearchGate. (n.d.). Carbon-fluorine coupling constants, n J CF. Retrieved from [Link]

  • Compound Interest. (n.d.). A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES. Retrieved from [Link]

  • Master Organic Chemistry. (2022). 13-C NMR - How Many Signals. Retrieved from [Link]

  • Facey, G. (2007). 13C NMR of Fluorinated Organics. University of Ottawa NMR Facility Blog. Retrieved from [Link]

  • Oregon State University. (n.d.). 13C NMR Chemical Shifts. Retrieved from [Link]

Sources

Validation

A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Fluorinated Nicotinates

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern drug discovery and development, the introduction of fluorine into molecular scaffolds is a widely employed strategy to modulate a...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the introduction of fluorine into molecular scaffolds is a widely employed strategy to modulate a compound's physicochemical and pharmacokinetic properties. Nicotinic acid and its esters, a vital class of compounds with diverse biological activities, are frequently fluorinated to enhance their therapeutic potential. Understanding the structural nuances of these modified compounds is paramount, and mass spectrometry stands as a cornerstone analytical technique for their characterization. This guide provides an in-depth comparison of the electron ionization (EI) mass spectrometry fragmentation patterns of non-fluorinated and fluorinated nicotinates, offering insights into how fluorine substitution influences fragmentation pathways.

The Bedrock of Fragmentation: Non-Fluorinated Nicotinates

To appreciate the impact of fluorination, we must first understand the characteristic fragmentation of the parent structures: methyl nicotinate and ethyl nicotinate. Under electron ionization, these molecules undergo predictable fragmentation, primarily driven by the stability of the pyridine ring and the ester functional group.[1][2]

The mass spectrum of methyl nicotinate (C₇H₇NO₂) is characterized by a prominent molecular ion peak (M⁺) at m/z 137.[1] Key fragmentation pathways include:

  • Loss of the methoxy radical (•OCH₃): This results in the formation of the nicotinoyl cation at m/z 106, which is often the base peak.

  • Loss of the entire methoxycarbonyl group (•COOCH₃): This leads to the pyridyl cation at m/z 78.

  • Cleavage of the ester C-O bond: This can result in a fragment at m/z 51, corresponding to the C₄H₃N⁺ ion.

Similarly, ethyl nicotinate (C₈H₉NO₂) exhibits a molecular ion peak at m/z 151.[2] Its fragmentation mirrors that of methyl nicotinate, with characteristic losses from the ester group:

  • Loss of the ethoxy radical (•OCH₂CH₃): This generates the nicotinoyl cation at m/z 106.

  • Loss of an ethylene molecule (C₂H₄) via McLafferty rearrangement: This is a common fragmentation for ethyl esters and produces an ion at m/z 123.

  • Loss of the entire ethoxycarbonyl group (•COOCH₂CH₃): This gives rise to the pyridyl cation at m/z 78.

These fundamental fragmentation patterns of the non-fluorinated analogs provide a crucial baseline for interpreting the more complex spectra of their fluorinated counterparts.

The Fluorine Effect: A Shift in Fragmentation Landscapes

While publicly available, comprehensive experimental mass spectra for a wide range of fluorinated nicotinates are limited, we can predict the influence of fluorine substitution based on established principles of mass spectrometry of fluorinated aromatic compounds.[3][4] The high electronegativity and strong carbon-fluorine bond significantly alter the fragmentation pathways.

Consider a generic methyl fluoronicotinate . The position of the fluorine atom on the pyridine ring will dictate the specific fragmentation patterns. However, some general trends can be anticipated:

  • Stabilization of the Molecular Ion: The presence of a fluorine atom can, in some cases, increase the relative abundance of the molecular ion peak due to the strength of the C-F bond.

  • Loss of HF: A characteristic fragmentation pathway for many fluorinated compounds is the elimination of a neutral hydrogen fluoride (HF) molecule, which would result in an [M-20]⁺ ion.

  • Loss of CO and Fluorine-Containing Fragments: The loss of carbon monoxide from the nicotinoyl cation can still occur, but subsequent fragmentation will be influenced by the fluorine atom. We can expect to see fragments corresponding to fluorinated pyridyl cations.

  • Charge Retention on Fluorine-Containing Fragments: Due to the high electronegativity of fluorine, charge is likely to be retained on fluorine-containing fragments.

The following table summarizes the key fragment ions for methyl nicotinate and provides a predictive comparison for a generic methyl fluoronicotinate.

Precursor Ionm/z (Methyl Nicotinate)Proposed Fragment (Methyl Nicotinate)Predicted m/z (Methyl Fluoronicotinate)Predicted Fragment (Methyl Fluoronicotinate)Fragmentation Pathway
[M]⁺• 137[C₇H₇NO₂]⁺•155[C₇H₆FNO₂]⁺•Molecular Ion
[M - •OCH₃]⁺ 106[C₆H₄NO]⁺124[C₆H₃FNO]⁺Loss of methoxy radical
[M - •COOCH₃]⁺ 78[C₅H₄N]⁺96[C₅H₃FN]⁺Loss of methoxycarbonyl radical
[M - H - CO]⁺ 108[C₆H₆NO]⁺126[C₆H₅FNO]⁺Loss of H radical and CO
[M - HF]⁺• --135[C₇H₅NO₂]⁺•Loss of hydrogen fluoride

Experimental Protocols

Reproducible and high-quality mass spectral data are essential for accurate structural elucidation. Below are generalized experimental protocols for the analysis of nicotinates by Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation
  • Standard Preparation: Prepare a stock solution of the nicotinate standard in a suitable volatile solvent (e.g., methanol, acetonitrile, or ethyl acetate) at a concentration of 1 mg/mL.

  • Working Solutions: Perform serial dilutions of the stock solution to create a series of working standards with concentrations ranging from 1 µg/mL to 100 µg/mL.

  • Sample Preparation: Dissolve the sample containing the nicotinate of interest in the same solvent as the standards to a final concentration within the calibration range.

GC-MS Instrumentation and Conditions
  • Gas Chromatograph: Agilent 7890B or equivalent.

  • Mass Spectrometer: Agilent 5977A or equivalent single quadrupole mass spectrometer.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL (split or splitless, depending on concentration)

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 70 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C.

  • Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

This protocol provides a starting point for the analysis of nicotinates. Optimization of the temperature program and other parameters may be necessary depending on the specific analyte and matrix.

Visualizing Fragmentation Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate the primary fragmentation pathways of methyl nicotinate and the predicted pathways for a generic methyl fluoronicotinate.

cluster_0 Methyl Nicotinate Fragmentation M_MN Methyl Nicotinate m/z 137 F1_MN [M - •OCH₃]⁺ m/z 106 M_MN:f1->F1_MN:f0 - •OCH₃ F2_MN [M - •COOCH₃]⁺ m/z 78 M_MN:f1->F2_MN:f0 - •COOCH₃

Caption: Primary EI fragmentation of methyl nicotinate.

cluster_1 Predicted Methyl Fluoronicotinate Fragmentation M_FMN Methyl Fluoronicotinate m/z 155 F1_FMN [M - •OCH₃]⁺ m/z 124 M_FMN:f1->F1_FMN:f0 - •OCH₃ F2_FMN [M - •COOCH₃]⁺ m/z 96 M_FMN:f1->F2_FMN:f0 - •COOCH₃ F3_FMN [M - HF]⁺• m/z 135 M_FMN:f1->F3_FMN:f0 - HF

Caption: Predicted EI fragmentation of methyl fluoronicotinate.

Conclusion

The introduction of fluorine to the nicotinate scaffold significantly influences its mass spectrometric fragmentation. While the fundamental cleavages of the ester group remain, the presence of the highly electronegative fluorine atom introduces new pathways, such as the characteristic loss of HF, and alters the relative abundances of common fragment ions. A thorough understanding of these patterns is crucial for the unambiguous identification and structural elucidation of novel fluorinated nicotinates in complex matrices. This guide serves as a foundational resource for researchers in the pharmaceutical and chemical sciences, enabling more confident and accurate analysis of this important class of compounds. Further research to populate spectral databases with experimental data for a wider array of fluorinated nicotinates is highly encouraged to refine these predictive models.

References

  • mzCloud. (2018, February 6). Ethyl nicotinate. [Link]

  • National Center for Biotechnology Information. (n.d.). Ethyl Nicotinate. PubChem. [Link]

  • Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. [Link]

  • NIST. (n.d.). Ethyl nicotinate. NIST Chemistry WebBook. [Link]

  • NIST. (n.d.). Methyl nicotinate. NIST Chemistry WebBook. [Link]

  • FooDB. (2010, April 8). Showing Compound Ethyl nicotinate (FDB001016). [Link]

  • NIST. (n.d.). Ethyl nicotinate. NIST Chemistry WebBook. [Link]

  • Kagramanov, N. D., Sigan, A. L., & Golubev, A. S. (2021). Ionic series in mass spectra of trifluoromethyl-substituted heterocycles and cyclopropanes not containing regular fragment groups. Fluorine Notes, 138(5-6). [Link]

  • ResearchGate. (n.d.). Tandem mass spectrometry fragmentation of nicotine (1), methyl N-methylpiperidine-3-carboxylate (2) and propyl N-methyl piperidine-3-carboxylate (3). ethyl N-methyl piperidine-3carboxylate (4). [Link]

  • Mohler, F. L., Dibeler, V. H., & Reese, R. M. (1952). Mass Spectra of Fluorocarbons. Journal of Research of the National Bureau of Standards, 49(5), 2370. [Link]

  • Abdul-Sada, A. K., Boltalina, O. V., Street, J. M., & Taylor, R. (n.d.). Supplementary data. [Link]

  • Mohler, F. L., Dibeler, V. H., & Reese, R. M. (1952). Mass Spectra of Fluorocarbons. Journal of Research of the National Bureau of Standards, 49(5), 343-347. [Link]

  • MDPI. (2025, May 30). Novel CF₃-Substituted Pyridine- and Pyrimidine-Based Fluorescent Probes for Lipid Droplet Bioimaging. [Link]

  • Forkey, D. M., & Carpenter, W. R. (1971). Mass Spectrometry of Heterocyclic Compounds. Defense Technical Information Center. [Link]

  • Chemguide. (n.d.). Fragmentation patterns in the mass spectra of organic compounds. [Link]

  • NIST. (n.d.). Ethyl nicotinate. NIST Chemistry WebBook. [Link]

  • National Center for Biotechnology Information. (n.d.). Methyl Nicotinate. PubChem. [Link]

  • Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]

  • Zafrani, Y., et al. (2021). Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. ACS Omega, 6(44), 29699–29708. [Link]

  • Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns – HSC Chemistry. [Link]

  • NIST. (2024, November 15). Atomic Spectra Database. [Link]

  • Cady, G. H., Crittenden, A. L., & Dudley, F. B. (n.d.). NEGATIVE-ION MASS SPECTRA OF VARIOUS FLUORINE CONTAINING MOLECULES. [Link]

  • University of Colorado Boulder. (n.d.). Mass Spectrometry. [Link]

  • Powers, L., et al. (2022). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry. Environmental Science & Technology, 56(15), 10636–10646. [Link]

  • Food Research. (2025, January 10). Analysis of nicotinic acid in coffee using the temperature programmable injection method in gas chromatography-mass spectrometry. [Link]

  • NIST. (2022, July 29). NIST Triatomic Spectral Database - SRD 117. [Link]

  • Perras, F. A., et al. (2019). Fluorine MAS NMR API revised. [Link]

  • National Center for Biotechnology Information. (n.d.). 3-Pyridinecarboxylic acid, 5-fluoro-, 3-pyridinylmethyl ester. PubChem. [Link]

  • NIST. (n.d.). 4-Pyridinecarboxylic acid, methyl ester. NIST Chemistry WebBook. [Link]

  • LabRulez LCMS. (n.d.). A Comparison of GC-ICP-MS and HPLC-ICP-MS for the Analysis of Organotin Compounds Application. [Link]

  • re3data.org. (2024, May 24). NIST Atomic Spectra Database. [Link]

  • Gacek, M., et al. (2010). Simultaneous determination of nicotinic acid and its four metabolites in rat plasma using high performance liquid chromatography with tandem mass spectrometric detection (LC/MS/MS). Journal of Pharmaceutical and Biomedical Analysis, 51(5), 1063-1070. [Link]

Sources

Comparative

A Comparative Guide to the Bioactivity of 5-Fluoro vs. 5-Chloro Nicotinate Derivatives for Researchers

An In-depth Analysis of Halogen Substitution on Nicotinate Bioactivity, Supported by Experimental Data and Protocols In the landscape of drug discovery and development, the strategic modification of lead compounds is a c...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Analysis of Halogen Substitution on Nicotinate Bioactivity, Supported by Experimental Data and Protocols

In the landscape of drug discovery and development, the strategic modification of lead compounds is a cornerstone of optimizing therapeutic efficacy. Among the myriad of chemical alterations, halogen substitution stands out as a powerful tool to modulate a molecule's pharmacokinetic and pharmacodynamic properties. This guide provides a detailed comparison of the bioactivity of two closely related classes of compounds: 5-fluoro- and 5-chloro nicotinate derivatives. While direct head-to-head comparative studies are limited, this document synthesizes available data on related structures and fundamental medicinal chemistry principles to offer valuable insights for researchers, scientists, and drug development professionals.

The Critical Role of Halogen Substitution in Drug Design

The introduction of a halogen atom into a drug candidate can profoundly influence its biological activity. Electronegativity, size, and lipophilicity are key parameters that are altered upon halogenation, impacting everything from target binding affinity to metabolic stability. Fluorine, being the most electronegative element and relatively small in size, often participates in strong hydrogen bonds and can alter the pKa of nearby functional groups. Chlorine, while also electronegative, is larger and more lipophilic, which can enhance membrane permeability and introduce different steric interactions within a binding pocket. The choice between a fluorine and a chlorine atom at the 5-position of the nicotinate scaffold can, therefore, lead to significant differences in the resulting compound's bioactivity.

Comparative Bioactivity Insights: A Focus on Anticancer and Receptor Modulation Activities

Anticancer Activity: A Case Study with a 5-Fluorouracil-Nicotinamide Cocrystal

A notable study on a cocrystal of the well-known anticancer drug 5-fluorouracil (5-FU) with nicotinamide (a related pyridine derivative) provides compelling evidence for the potential of nicotinoyl moieties in enhancing therapeutic efficacy. This research demonstrated that the 5-FU-nicotinamide (5-FU-NCT) cocrystal exhibited significantly enhanced anticancer activity against drug-resistant human liver cancer cells (BEL-7402/5-FU) compared to 5-FU alone[1][2].

CompoundCell LineIC50 (µg/mL)
5-Fluorouracil (5-FU)BEL-7402/5-FU129.6[1][2]
5-FU-Nicotinamide (5-FU-NCT)BEL-7402/5-FU42.6[1][2]

Table 1: Comparative in vitro anticancer activity of 5-Fluorouracil (5-FU) and its cocrystal with nicotinamide (5-FU-NCT) against a drug-resistant human liver cancer cell line.

This approximate 3-fold increase in potency highlights the beneficial role of the nicotinamide component. While this study does not include a 5-chloro analogue, it underscores the value of the nicotinoyl scaffold in designing novel anticancer agents. The physicochemical properties conferred by the nicotinamide moiety, such as solubility and crystal packing, likely contribute to this enhanced activity[2].

Nicotinic Acetylcholine Receptors (nAChRs) and GPR109A: Potential Targets

Nicotinate derivatives are known to interact with nicotinic acetylcholine receptors (nAChRs) and G-protein coupled receptors like GPR109A (also known as the niacin receptor)[3][4]. The binding affinity and activation of these receptors are highly sensitive to the substitution pattern on the pyridine ring.

The agonist binding site of nAChRs is located at the interface between two subunits and involves interactions with a hydrogen bond acceptor on the ligand[5]. The nature of the halogen at the 5-position can influence the electronic properties of the pyridine nitrogen, which often acts as this hydrogen bond acceptor. The higher electronegativity of fluorine compared to chlorine would be expected to decrease the basicity of the pyridine nitrogen, potentially altering its binding affinity for the receptor.

Similarly, GPR109A, which is activated by nicotinic acid (niacin), plays a role in various physiological processes, including the suppression of colonic inflammation and carcinogenesis[4][6]. The activation of GPR109A is sensitive to the structure of the ligand, and halogen substitution at the 5-position would likely modulate the binding affinity and subsequent signaling cascade[7].

Structure-Activity Relationship (SAR) Considerations

Based on established principles of medicinal chemistry, we can hypothesize the following structure-activity relationships for 5-fluoro versus 5-chloro nicotinate derivatives[8][9]:

  • Binding Interactions: The smaller size of the fluorine atom may allow for a better fit into sterically constrained binding pockets compared to the bulkier chlorine atom. Conversely, the greater lipophilicity of the chloro-substituent could lead to enhanced hydrophobic interactions with the target protein.

  • Metabolic Stability: The carbon-fluorine bond is exceptionally strong, often leading to increased metabolic stability of fluorinated compounds. This can result in a longer half-life and improved pharmacokinetic profile.

  • Electronic Effects: The strong electron-withdrawing nature of fluorine can influence the acidity or basicity of neighboring functional groups, which can be critical for target interaction. Chlorine is also electron-withdrawing, but to a lesser extent.

Experimental Protocols

To facilitate further research in this area, we provide detailed, step-by-step methodologies for key experiments.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is essential for determining the anticancer activity of the synthesized derivatives.

Objective: To measure the cytotoxic effects of 5-fluoro and 5-chloro nicotinate derivatives on a cancer cell line.

Materials:

  • Cancer cell line (e.g., BEL-7402/5-FU)

  • DMEM (Dulbecco's Modified Eagle Medium)

  • FBS (Fetal Bovine Serum)

  • Penicillin-Streptomycin solution

  • Test compounds (5-fluoro and 5-chloro nicotinate derivatives)

  • 5-Fluorouracil (as a positive control)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO (Dimethyl sulfoxide)

  • 96-well plates

  • Microplate reader

Procedure:

  • Cell Seeding: Seed the cancer cells into 96-well plates at a density of 5 x 10³ cells/well in 100 µL of complete DMEM (supplemented with 10% FBS and 1% Penicillin-Streptomycin). Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

  • Compound Treatment: Prepare serial dilutions of the test compounds and the positive control (5-FU) in complete DMEM. After 24 hours, replace the medium in the wells with 100 µL of medium containing the various concentrations of the test compounds. Include a vehicle control (medium with the same concentration of DMSO used to dissolve the compounds).

  • Incubation: Incubate the plates for 48 hours at 37°C and 5% CO₂.

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for an additional 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) by plotting the percentage of cell viability against the compound concentration.

Experimental Workflow for MTT Assay

MTT_Workflow cluster_prep Cell Preparation cluster_treat Treatment cluster_assay MTT Assay A Seed cells in 96-well plate B Incubate for 24h A->B C Add test compounds B->C D Incubate for 48h C->D E Add MTT solution D->E F Incubate for 4h E->F G Add DMSO F->G H Read absorbance G->H I I H->I Calculate IC50

MTT assay workflow for cytotoxicity assessment.

Radioligand Binding Assay for Nicotinic Acetylcholine Receptors

This protocol can be adapted to assess the binding affinity of the derivatives to nAChRs.

Objective: To determine the binding affinity (Ki) of 5-fluoro and 5-chloro nicotinate derivatives for a specific nAChR subtype.

Materials:

  • Cell membranes expressing the nAChR subtype of interest

  • Radioligand (e.g., [³H]-epibatidine)

  • Test compounds

  • Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂)

  • Non-specific binding control (e.g., high concentration of nicotine)

  • Glass fiber filters

  • Scintillation cocktail

  • Scintillation counter

Procedure:

  • Assay Setup: In a 96-well plate, combine the cell membranes, radioligand at a concentration near its Kd, and varying concentrations of the test compound in the binding buffer.

  • Incubation: Incubate the plate at room temperature for a specified time to reach equilibrium.

  • Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand.

  • Washing: Wash the filters several times with ice-cold binding buffer to remove non-specifically bound radioligand.

  • Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

  • Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Radioligand Binding Assay Workflow

Binding_Assay cluster_incubation Incubation cluster_separation Separation cluster_detection Detection & Analysis A Combine membranes, radioligand, & test compound B Incubate to equilibrium A->B C Filter through glass fiber filters B->C D Wash filters C->D E Add scintillation cocktail D->E F Count radioactivity E->F G Calculate Ki F->G

Workflow for a radioligand binding assay.

GPR109A Signaling Pathway

Activation of GPR109A by nicotinic acid or its derivatives initiates a signaling cascade that has anti-inflammatory and anti-carcinogenic effects in the colon.

GPR109A_Pathway cluster_extracellular Extracellular cluster_membrane Cell Membrane cluster_intracellular Intracellular Ligand 5-Fluoro/5-Chloro Nicotinate Derivative GPR109A GPR109A Ligand->GPR109A binds Gi Gi GPR109A->Gi activates AC Adenylyl Cyclase Gi->AC inhibits cAMP cAMP AC->cAMP produces PKA Protein Kinase A cAMP->PKA activates CREB CREB PKA->CREB phosphorylates Gene Gene Expression (e.g., anti-inflammatory genes) CREB->Gene activates

Simplified GPR109A signaling pathway.

Conclusion and Future Directions

The substitution of a fluorine versus a chlorine atom at the 5-position of the nicotinate scaffold presents a compelling area of investigation for medicinal chemists. While direct comparative data remains scarce, the available evidence from related compounds suggests that such modifications can significantly impact bioactivity, particularly in the realms of anticancer and receptor-modulating therapies. The enhanced potency of a 5-fluorouracil-nicotinamide cocrystal highlights the potential of the nicotinoyl moiety in drug design[1][2].

Future research should focus on the systematic synthesis and parallel biological evaluation of a series of 5-fluoro- and 5-chloro nicotinate derivatives. Such studies, employing the standardized protocols outlined in this guide, would provide the much-needed quantitative data to elucidate the precise structure-activity relationships and guide the rational design of novel therapeutics with improved efficacy and safety profiles.

References

  • [Synthesis, characterization and antitumor activity of 5-fluorouracil-nicotinamide cocrystal]. Available from: [Link]

  • Synthesis, characterization and antitumor activity of 5-fluorouracil-nicotinamide cocrystal. Available from: [Link]

  • Synthesis and Anticancer Activity of Some Novel Fused Nicotinonitrile Derivatives. Available from: [Link]

  • Affinity of Nicotinoids to a Model Nicotinic Acetylcholine Receptor (nAChR) Binding Pocket in the Human. Available from: [Link]

  • (PDF) The Synthesis and Anticancer Activities of Peptide 5-fluorouracil Derivatives. Available from: [Link]

  • Central GPR109A Activation Mediates Glutamate-Dependent Pressor Response in Conscious Rats. Available from: [Link]

  • Design, Synthesis, and Anticancer Activity Studies of Novel Quinoline-Chalcone Derivatives. Available from: [Link]

  • Activation of the receptor (Gpr109a) for niacin and the commensal metabolite butyrate suppresses colonic inflammation and carcinogenesis. Available from: [Link]

  • Estimating Binding Affinities of the Nicotinic Receptor for Low-efficacy Ligands Using Mixtures of Agonists and Two-dimensional Concentration–Response Relationships. Available from: [Link]

  • Binding Interactions with the Complementary Subunit of Nicotinic Receptors. Available from: [Link]

  • GPR109A alleviate mastitis and enhances the blood milk barrier by activating AMPK/Nrf2 and autophagy. Available from: [Link]

  • GPR109A activation in breast cancer cells inhibits cell survival and... Available from: [Link]

  • A Remarkable Difference in Pharmacokinetics of Fluorinated Versus Iodinated Photosensitizers Derived from Chlorophyll-a and a Direct Correlation between the Tumor Uptake and Anti-Cancer Activity. Available from: [Link]

  • Design and Synthesis of Chlorinated and Fluorinated 7-Azaindenoisoquinolines as Potent Cytotoxic Anticancer Agents That Inhibit Topoisomerase I. Available from: [Link]

  • Nicotinic Receptors - Basic Neurochemistry - NCBI Bookshelf. Available from: [Link]

  • Activation of Gpr109a, receptor for niacin and the commensal metabolite butyrate, suppresses colonic inflammation and carcinogenesis. Available from: [Link]

  • Structure-activity relationships of halogenated disinfectants as potent inhibitors of 5α-reductase type 1: Potential impact on neurosteroid synthesis. Available from: [Link]

  • Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. Available from: [Link]

  • Delineating the activity of the potent nicotinic acetylcholine receptor agonists (+)-anatoxin-a and (−)-hosieine-A. Available from: [Link]

  • Structure-activity relationships of halogenated disinfectants as potent inhibitors of 5α-reductase type 1: Potential impact on neurosteroid synthesis. Available from: [Link]

  • Design, Synthesis, and Structure–Activity Relationships of Highly Potent 5-HT3 Receptor Ligands. Available from: [Link]

  • Structure Activity Relationships. Available from: [Link]

  • Structure Activity Relationships and Medicinal Chemistry. Available from: [Link]

  • Comparative In Vitro Biocompatibility Study of the Two Orthodontic Bonding Materials of Different Types. Available from: [Link]

  • A Remarkable Difference in Pharmacokinetics of Fluorinated Versus Iodinated Photosensitizers Derived from Chlorophyll-a and a Direct Correlation between the Tumor Uptake and Anti-Cancer Activity. Available from: [Link]

  • Chlorination vs. fluorination: a study of halogenated benzo[c][1][2][10]thiadiazole-based organic semiconducting dots for near-infrared cellular imaging. Available from: [Link]

  • Q 5 E Comparability of Biotechnological/Biological Products. Available from: [Link]

  • Comparison of the Photodynamic Action of Porphyrin, Chlorin, and Isobacteriochlorin Derivatives toward a Melanotic Cell Line. Available from: [Link]

  • Comparative Investigation of Cytotoxic Effects of Structurally Diverse Small Molecules and In Silico Analysis of 1‐Acetyl‐4‐(4‐Hydroxyphenyl)piperazine. Available from: [Link]

Sources

Validation

Reference Standards for tert-Butyl 2-cyano-5-fluoronicotinate Analysis

This guide provides an in-depth technical comparison of reference standard grades and analytical methodologies for tert-Butyl 2-cyano-5-fluoronicotinate (CAS: 1341034-65-8).[1] It is designed for analytical chemists and...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of reference standard grades and analytical methodologies for tert-Butyl 2-cyano-5-fluoronicotinate (CAS: 1341034-65-8).[1] It is designed for analytical chemists and CMC (Chemistry, Manufacturing, and Controls) leads requiring rigorous qualification of this fluorinated pyridine intermediate.

A Qualification & Method Comparison Guide

Executive Summary: The Standardization Challenge

tert-Butyl 2-cyano-5-fluoronicotinate is a critical intermediate where the tert-butyl ester moiety introduces specific stability challenges (acid sensitivity and thermal lability) compared to its methyl ester counterparts.[1]

In the absence of a pharmacopeial monograph (USP/EP), researchers must choose between Commercial "Research Grade" materials and Custom-Certified Reference Standards . This guide objectively compares these options and establishes a self-validating protocol for their use.

Quick Comparison: Standard Grades
FeaturePrimary Reference Standard (CRM) Secondary Analytical Standard Research Grade (Commercial)
Traceability SI-Traceable (via qNMR/Mass Balance)Traceable to Primary StandardVendor COA (often unverified)
Purity Method Orthogonal (HPLC + GC + NMR + KF + ROI)HPLC (Area %) × Assay FactorHPLC Area % only
Water/Solvent Quantified & CorrectedOften assumed negligibleNot Quantified
Suitability GMP Release, Method ValidationRoutine QC, Stability TestingEarly Synthesis, TLC spotting
Risk Profile LowLow-MediumHigh (Risk of inflated potency)

Technical Comparison of Analytical Methodologies

For this specific compound, the choice of analytical method determines the accuracy of the potency assignment.

Method A: HPLC-UV (Recommended for Routine Use)[1]
  • Principle: Reversed-phase separation on C18.

  • Pros: High sensitivity; separates synthetic impurities (e.g., 2-chloro analogs, hydrolysis products).

  • Cons: Requires a reference standard with known potency.

  • Critical Parameter: The tert-butyl group is acid-labile.[1] Avoid low pH (<2.0) mobile phases to prevent in-situ hydrolysis to the carboxylic acid during the run.[1]

Method B: 1H-qNMR (Recommended for Primary Qualification)[1]
  • Principle: Absolute quantification using an Internal Standard (IS) like Maleic Acid or TCNB.

  • Pros: Does not require a reference standard of the analyte; provides "Absolute Purity."

  • Cons: Lower sensitivity; requires high solubility.

  • Critical Parameter: The tert-butyl singlet (approx.[1] 1.6 ppm) is distinct, but the aromatic region (8.0–9.0 ppm) provides better specificity against aliphatic impurities.

Method C: GC-MS (Not Recommended)[1]
  • Analysis: The tert-butyl ester is thermally unstable.[1]

  • Failure Mode: At injector temperatures >200°C, significant thermal degradation (isobutylene loss) is observed, leading to false impurity profiles (e.g., detection of the free acid or decarboxylated species).

Detailed Experimental Protocols

Protocol 1: Self-Validating HPLC Method

Use this method to assign potency to a Secondary Standard against a Primary Standard.[1]

  • Column: Agilent Zorbax Eclipse Plus C18 (150 mm × 4.6 mm, 3.5 µm) or equivalent.

  • Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7, safer than TFA).

  • Mobile Phase B: Acetonitrile.[2]

  • Gradient:

    • 0–2 min: 5% B (Isocratic hold)

    • 2–15 min: 5% → 95% B (Linear ramp)

    • 15–20 min: 95% B (Wash)

  • Flow Rate: 1.0 mL/min.[3]

  • Detection: UV at 260 nm (Pyridine λmax) and 220 nm (General).

  • Column Temp: 30°C.

  • Sample Diluent: 50:50 Water:Acetonitrile.

System Suitability Criteria:

  • Tailing Factor: < 1.5.

  • Retention Time: ~10.5 min (varies by system).

  • Precision (n=6): RSD < 1.0% for Area.

Protocol 2: Primary Standardization via Mass Balance

Use this logic to certify an in-house "Research Grade" material as a Primary Standard.[1]

ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="ng-star-inserted display">

graphic Purity
×
(
100
−
%
Water
−
%
Residual Solvents
−
%
Residue on Ignition
)
\text{Potency}graphic Purity} \times (100 - % \text{Water}
  • Chromatographic Purity: Determine mean area % via HPLC (Protocol 1).

  • Volatiles: Determine via Headspace GC (for solvents) and Karl Fischer (for water).

    • Note: If KF is difficult due to solubility, use TGA (Thermogravimetric Analysis).

  • Inorganics: ROI (Residue on Ignition) typically < 0.1% for organic intermediates.

Qualification Workflow Diagram

The following diagram illustrates the decision tree for qualifying a reference standard for GMP or GLP use.

ReferenceStandardQualification Start Start: Receive Raw Material (CAS 1341034-65-8) Analysis Initial Analysis (HPLC Area %) Start->Analysis Decision Is Purity > 98.0%? Analysis->Decision Purification Prep-HPLC / Recrystallization Decision->Purification No FullChar Full Characterization (Primary Std) 1. qNMR (Absolute Assay) 2. KF (Water) 3. HS-GC (Solvents) 4. Mass Balance Calc Decision->FullChar Yes (Candidate for Primary) Purification->Analysis SecStd Establish Secondary Standard Calibrate against Primary via HPLC FullChar->SecStd Assign Potency Release Release for QC Testing SecStd->Release

Figure 1: Workflow for establishing a traceable reference standard from raw material.

Critical Impurity Profile

When analyzing tert-Butyl 2-cyano-5-fluoronicotinate, the following impurities must be monitored. Their presence distinguishes a high-quality standard from a degraded one.[1]

Impurity NameOriginRelative Retention (RRT)Detection Note
Free Acid (2-cyano-5-fluoronicotinic acid)Hydrolysis (Acidic/Basic)~0.4 (Early eluting)Increases in low pH diluents.[1]
Des-fluoro analog Synthesis starting material~0.9Requires high-res HPLC to resolve.[1]
Regioisomer (4-fluoro isomer)Synthesis byproduct~1.1Critical separation required.[1]
Isobutylene Thermal degradationN/A (Gas)Visible only in Headspace GC.

References

  • Analytical Methodology: Royal Society of Chemistry. (2007).[4] Synthesis and characterization of cyano-esters (Supplementary Info). Chemical Communications. Retrieved February 16, 2026, from [Link]

  • Regulatory Framework: United States Pharmacopeia (USP). General Chapter <1086> Impurities in Drug Substances and Drug Products.
  • Synthesis Context: Xu, R., et al. (2019).[5] 3-[(1S,2S,3R)-2,3-Difluoro-1-hydroxy-7-methylsulfonylindan-4-yl]oxy-5-fluorobenzonitrile (PT2977, Belzutifan).[1] Journal of Medicinal Chemistry. (Contextual reference for fluorinated pyridine intermediates).

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Handling of tert-Butyl 2-cyano-5-fluoronicotinate

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals working with tert-Butyl 2-cyano-5-fluoronicotinate. The following procedural guidance is...

Author: BenchChem Technical Support Team. Date: February 2026

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals working with tert-Butyl 2-cyano-5-fluoronicotinate. The following procedural guidance is based on the known hazards of related chemical families, including cyanopyridines and fluorinated organic compounds, to ensure the highest standards of laboratory safety.

Hazard Identification and Risk Assessment

  • Cyanopyridine Moiety : Cyanopyridine and its derivatives are known to be irritants to the skin, eyes, and mucous membranes[1]. Inhalation or ingestion can lead to depression of the central nervous system, with potential harm to the liver and kidneys[1]. Compounds in this family are often classified as harmful if swallowed, in contact with skin, or inhaled[2][3][4].

  • Fluorinated Organic Compound : The presence of fluorine can significantly alter the chemical and toxicological properties of a molecule[5]. Fluorinated compounds can have metabolic toxicity and may be persistent in the environment[5]. Upon decomposition or in the presence of moisture, there is a potential for the formation of hydrogen fluoride (HF), which is highly corrosive and toxic[6].

Anticipated Hazards of tert-Butyl 2-cyano-5-fluoronicotinate:

Hazard ClassDescription
Acute Toxicity Harmful if swallowed, in contact with skin, or if inhaled.
Skin Corrosion/Irritation Causes skin irritation[3][7].
Serious Eye Damage/Irritation Causes serious eye irritation[3][7][8].
Respiratory Irritation May cause respiratory irritation[8][9].
Specific Target Organ Toxicity Potential for effects on the central nervous system, liver, and kidneys[1].

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is critical to mitigate the risks associated with handling tert-Butyl 2-cyano-5-fluoronicotinate. The selection of appropriate PPE should be based on a thorough risk assessment of the specific procedures being performed.

Hand Protection
  • Glove Selection : Due to the presence of both a nitrile group and a fluorinated component, double gloving is recommended. Butyl rubber gloves are an excellent choice for the outer glove as they offer superior protection against a wide range of chemicals, including aldehydes, ketones, and esters[10]. A nitrile glove can be worn as the inner layer. Always consult the glove manufacturer's compatibility charts for specific chemical resistance.

  • Glove Technique : Use proper glove removal technique to avoid skin contact[11]. Dispose of contaminated gloves in accordance with institutional and local regulations[11]. Wash hands thoroughly after handling the compound, even if gloves were worn[9][11][12].

Eye and Face Protection
  • Minimum Requirement : Chemical splash goggles are mandatory to protect against splashes and aerosols[13].

  • Enhanced Protection : When there is a higher risk of splashing or when working with larger quantities, a face shield should be worn in addition to chemical splash goggles to protect the entire face[13].

Respiratory Protection
  • Engineering Controls as Primary Defense : All work with tert-Butyl 2-cyano-5-fluoronicotinate should be conducted in a certified chemical fume hood to minimize inhalation exposure[11][13].

  • When Respirators are Necessary : If engineering controls are not sufficient or during certain high-risk procedures (e.g., cleaning up a large spill), a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases should be used[14]. A full-face respirator will also provide eye and face protection.

Protective Clothing
  • Laboratory Coat : A flame-resistant lab coat should be worn and buttoned to its full length.

  • Apron : For procedures with a high risk of splashing, a chemical-resistant apron over the lab coat is recommended.

  • Footwear : Closed-toe shoes are required in all laboratory settings[13].

Safe Handling and Operational Procedures

Adherence to strict operational protocols is paramount to ensuring a safe laboratory environment when working with this compound.

Engineering Controls
  • Chemical Fume Hood : All weighing, handling, and reactions involving tert-Butyl 2-cyano-5-fluoronicotinate must be performed in a properly functioning chemical fume hood[11][13].

  • Ventilation : Ensure adequate ventilation in the laboratory[9][11][15].

Step-by-Step Handling Protocol
  • Preparation : Before handling the compound, ensure all necessary PPE is donned correctly. Have all required equipment and reagents within the fume hood to minimize movement in and out of the containment area.

  • Weighing : If the compound is a solid, handle it as a powder and avoid creating dust. Use a spatula for transfers. If it is a liquid, use a calibrated pipette or syringe.

  • Reaction Setup : Perform all reactions in appropriate glassware within the fume hood. Ensure the apparatus is securely clamped.

  • Post-Reaction : Quench any reactive materials safely.

  • Decontamination : Decontaminate all surfaces and equipment that may have come into contact with the chemical.

Emergency Procedures
  • Spill Response :

    • Small Spill : Absorb with an inert, non-combustible material (e.g., sand, vermiculite) and place in a sealed container for disposal[9][16].

    • Large Spill : Evacuate the area and contact your institution's environmental health and safety (EHS) department.

  • First Aid :

    • Skin Contact : Immediately remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes[3][4][7]. Seek medical attention.

    • Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally[9][12]. Seek immediate medical attention.

    • Inhalation : Move the person to fresh air[3][9]. If breathing is difficult, provide oxygen. Seek immediate medical attention.

    • Ingestion : Do NOT induce vomiting. Rinse mouth with water[3][7]. Seek immediate medical attention.

Disposal Plan

Proper disposal of tert-Butyl 2-cyano-5-fluoronicotinate and any associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

  • Waste Segregation : All waste contaminated with this compound, including gloves, pipette tips, and absorbent materials, should be collected in a designated, sealed, and clearly labeled hazardous waste container.

  • Disposal Regulations : Dispose of all chemical waste in accordance with local, state, and federal regulations[9][17]. Contact your institution's EHS department for specific guidance on waste disposal procedures.

Diagrams

Personal Protective Equipment (PPE) Selection Workflow

PPE_Selection cluster_ppe PPE Selection for tert-Butyl 2-cyano-5-fluoronicotinate start Start: Assess Task-Specific Risks hand Hand Protection: - Double glove (outer: butyl, inner: nitrile) start->hand eye Eye/Face Protection: - Chemical splash goggles (minimum) - Face shield for splash risk start->eye respiratory Respiratory Protection: - Work in a chemical fume hood - NIOSH-approved respirator if needed start->respiratory body Body Protection: - Flame-resistant lab coat - Chemical-resistant apron (if needed) - Closed-toe shoes start->body end_ppe Proceed with Task hand->end_ppe eye->end_ppe respiratory->end_ppe body->end_ppe

Caption: PPE selection flowchart.

Safe Handling and Disposal Workflow

Handling_Disposal_Workflow cluster_workflow Safe Handling & Disposal Workflow start_workflow Start: Obtain Compound engineering_controls Use Engineering Controls: - Chemical Fume Hood start_workflow->engineering_controls handling Follow Safe Handling Procedures: - Weighing - Reaction Setup - Post-Reaction Quenching engineering_controls->handling decontamination Decontaminate Work Area & Equipment handling->decontamination waste_segregation Segregate Contaminated Waste decontamination->waste_segregation disposal Dispose of Waste per Regulations waste_segregation->disposal end_workflow End of Process disposal->end_workflow

Caption: Handling and disposal workflow.

References

  • Chempanda. (n.d.). Cyanopyridine: Common isomorphs, applications, side effects and safety. Chempanda.
  • BenchChem. (2025).
  • MilliporeSigma. (2025).
  • Fisher Scientific. (2025).
  • PubChem. (n.d.). 4-Cyanopyridine.
  • TCI Chemicals. (2025).
  • Fluorochem. (2024).
  • Jubilant Ingrevia. (2024).
  • Thermo Fisher Scientific. (2025).
  • ChemPoint.com. (2015).
  • Haz-Map. (n.d.). 3-Cyanopyridine.
  • ACS Chemical Health & Safety. (2022). Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology.
  • European Industrial Gases Association. (n.d.). Code of practice compressed fluorine and mixtures with inert gases.
  • Purdue University. (n.d.). Fluorine Safety.
  • (n.d.).
  • TCI Chemicals. (n.d.).
  • Sigma-Aldrich. (2024).
  • Sigma-Aldrich. (2024).
  • Environment, Health & Safety, University of California, Berkeley. (n.d.). Safe Handling of Hydrogen Fluoride and Hydrofluoric Acid.
  • (n.d.). Biological Safety.
  • TCI Chemicals. (2025).
  • Cayman Chemical. (2025).
  • Flinn Scientific, Inc. (2011).
  • PPG. (2025).
  • Arkema. (2013).
  • Ansell. (n.d.).
  • GERPAC. (2013). Personal protective equipment for preparing toxic drugs.
  • TB Group. (n.d.). Chemical protective gloves.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.